5-(4-Methylpyridin-2-yl)pentan-2-one

• CAS: 146431-61-0

Core Science & Biosynthesis

5-(4-Methylpyridin-2-yl)pentan-2-one physical and chemical properties data

Comprehensive Technical Guide: Physicochemical Profiling and Synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one

Executive Summary

As a Senior Application Scientist, I frequently encounter novel heteroaromatic ketones that serve as critical building blocks in drug discovery and materials science. 5-(4-Methylpyridin-2-yl)pentan-2-one (Molecular Formula: C₁₁H₁₅NO) is a highly versatile bifunctional molecule featuring a basic 4-methylpyridine core linked to a reactive 4-oxopentyl chain. This structural motif is highly prized in the synthesis of monoamine transporter inhibitors[1] and novel analgesic agents[2].

Because empirical literature on this specific isomer is highly specialized, this whitepaper synthesizes predictive physicochemical profiling with field-proven synthetic methodologies. By leveraging structural analogs such as 5-(pyridin-2-yl)pentan-2-one[3] and 4-methyl-2-pentanone, I have designed a self-validating, regioselective synthetic protocol and an analytical matrix to ensure absolute structural integrity during development.

Physicochemical Profiling & Molecular Descriptors

Understanding the physical and chemical behavior of 5-(4-Methylpyridin-2-yl)pentan-2-one requires analyzing the interplay between its hydrogen-bond-accepting ketone and its basic pyridine nitrogen. The table below summarizes the core quantitative data, extrapolated and computed from highly homologous structures[3][4][5].

Property	Value	Scientific Rationale / Source
Molecular Formula	C₁₁H₁₅NO	Confirmed via exact mass calculations[5].
Molecular Weight	177.24 g/mol	Standard isotopic mass[5].
Monoisotopic Mass	177.1154 Da	Critical for LC-HRMS validation[4].
Topological Polar Surface Area (TPSA)	~30.0 Ų	Contributed by Ketone O (17.07 Ų) and Pyridine N (12.89 Ų)[4].
LogP (Predicted)	1.9 – 2.1	Indicates moderate lipophilicity, ideal for CNS penetration and crossing the blood-brain barrier[1].
pKa (Conjugate Acid)	~6.0	The electron-donating 4-methyl group slightly increases the basicity of the pyridine nitrogen compared to unsubstituted pyridine (pKa 5.2).
Boiling Point (Predicted)	270 – 280 °C	Extrapolated from the volatility of 4-methyl-2-pentanone and 2-alkylpyridines.
Physical State (20 °C)	Pale yellow oil	Typical for medium-chain alkylpyridines[3].

Chemical Reactivity & Mechanistic Insights

To successfully manipulate this compound, one must account for two competing reactive centers:

• The Pyridine Nitrogen: Acts as a strong Lewis base and nucleophile. In acidic media, it protonates to form a water-soluble pyridinium salt, a property we will exploit during the purification workflow.

• The Ketone Carbonyl: Susceptible to nucleophilic attack and capable of keto-enol tautomerism. When designing a synthesis for this molecule, the ketone must be masked if strong nucleophiles (like organolithium reagents) are present, otherwise, unintended tertiary alcohols will form.

Regioselective Synthesis Protocol

The Causality of the Experimental Choice (CIPE): 2,4-Dimethylpyridine possesses two acidic methyl groups. Why does deprotonation occur exclusively at the 2-position? When treated with Lithium Diisopropylamide (LDA), the lithium cation coordinates with the pyridine nitrogen. This Complex-Induced Proximity Effect (CIPE) acts as an anchor, directing the bulky diisopropylamide base exclusively to the adjacent 2-methyl group. This kinetic control ensures absolute regioselectivity[2]. Furthermore, the electrophile (4-bromo-2-butanone) must be protected as an ethylene acetal to prevent the lithiated pyridine from attacking the carbonyl carbon.

Step-by-Step Self-Validating Protocol

• Step 1: Regioselective Lithiation

  • Action: Dissolve 2,4-dimethylpyridine (1.0 eq) in anhydrous THF under an Argon atmosphere. Cool to -78 °C. Dropwise add LDA (1.05 eq).

  • Self-Validation: The solution will immediately transition to a deep red/purple color, providing visual confirmation that the highly conjugated 2-picolyl anion has formed.

• Step 2: Alkylation with Protected Electrophile

  • Action: Add 4-bromo-2-butanone ethylene acetal (1.1 eq) dropwise. Allow the reaction to slowly warm to room temperature over 4 hours.

  • Self-Validation: Quench an aliquot with aqueous NH₄Cl and run a TLC (Hexanes/EtOAc 3:1). The disappearance of the starting material spot under UV (254 nm) confirms the completion of the Sₙ2 displacement.

• Step 3: Acidic Deprotection

  • Action: Add 2M HCl to the reaction mixture and stir at 50 °C for 2 hours to hydrolyze the acetal.

  • Self-Validation: Basify the aqueous layer to pH 10 with NaOH and extract with Dichloromethane. The crude ¹H NMR must show the disappearance of the acetal multiplet (~3.9 ppm) and the appearance of a sharp methyl ketone singlet (~2.1 ppm).

Regioselective synthesis workflow for 5-(4-Methylpyridin-2-yl)pentan-2-one via lithiation and alkylation.

Analytical Characterization & Validation

To ensure the trustworthiness of the synthesized batch, a multi-modal analytical approach is required. Do not rely on a single technique; instead, use the following orthogonal methods to build a self-validating matrix.

• LC-HRMS (High-Resolution Mass Spectrometry):

  • Expected Result: A dominant [M+H]⁺ peak at m/z 178.1226. This confirms the exact isotopic mass of the C₁₁H₁₅NO formula[4].

• FT-IR Spectroscopy:

  • Expected Result: A strong, sharp absorption band at ~1715 cm⁻¹ (characteristic of an acyclic aliphatic ketone) and bands at ~1600 cm⁻¹ (pyridine ring C=C/C=N stretches).

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR (400 MHz, CDCl₃): Look for the diagnostic pyridine protons: a doublet at ~8.3 ppm (H-6), a singlet at ~7.0 ppm (H-3), and a doublet at ~6.9 ppm (H-5). The terminal methyl group of the ketone will appear as a sharp 3H singlet at ~2.13 ppm.

  • ¹³C NMR (100 MHz, CDCl₃): The ketone carbonyl carbon must appear highly deshielded at ~208 ppm, validating the successful removal of the acetal protecting group.

Self-validating analytical matrix confirming structural identity and purity of the synthesized ketone.

Pharmaceutical & Industrial Applications

The structural architecture of 5-(4-Methylpyridin-2-yl)pentan-2-one makes it a highly privileged scaffold. The 4-oxopentyl chain can undergo reductive amination to yield secondary or tertiary amines. When combined with the 4-methylpyridine core, these derivatives closely mimic the pharmacophores of known monoamine uptake inhibitors (such as pyrovalerone analogs), which are potent modulators of the dopamine (DAT) and norepinephrine (NET) transporters[1]. Furthermore, substituted pyridines are heavily utilized in the design of anti-allodynic agents for chronic pain management[2].

Sources

• 1. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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A Technical Guide to 5-(4-Methylpyridin-2-yl)pentan-2-one: Synthesis, Safety, and Analytical Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract

Compound Identification and the Absence of a CAS Registry Number

A thorough search of chemical databases reveals no specific CAS Registry Number for the isomer 5-(4-Methylpyridin-2-yl)pentan-2-one. This indicates that the compound is likely a novel or infrequently synthesized molecule. The lack of a CAS number underscores the importance of proceeding with caution, as it implies an absence of extensive, publicly available toxicological and safety data.

For reference, structurally related but distinct compounds do possess CAS numbers, such as 4-Methyl-2-pentanone (CAS: 108-10-1) and 4-Methylpyridine (CAS: 108-89-4).[1][2] Researchers must not conflate the data for these precursors or analogs with the target compound.

Hazard Assessment and Safety Protocols (SDS by Analogy)

In the absence of a specific Safety Data Sheet, a risk assessment must be constructed based on the known hazards of its constituent functional groups: the 2-substituted pyridine ring and the aliphatic ketone chain.

Hazards Associated with the 4-Methylpyridine Moiety

Substituted pyridines are known to possess a range of toxicological properties. They can be absorbed into the body through inhalation, skin contact, and ingestion.[3]

• Toxicity: 4-Methylpyridine is classified as harmful if swallowed or inhaled, and toxic in contact with skin.[4] It is known to cause skin and severe eye irritation.[4] High concentrations of vapors are destructive to mucous membranes and the upper respiratory tract.[1] Chronic exposure can lead to liver and kidney damage.[1]

• Flammability: 4-Methylpyridine is a flammable liquid and vapor.[4] Its vapor can form explosive mixtures with air, particularly in enclosed spaces or above its flash point (57°C).[1][3]

• Handling Recommendations: Work should be conducted in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE) is mandatory, including a lab coat, chemical-resistant gloves (e.g., heavy rubber), and chemical safety goggles or a face shield.[1] All ignition sources must be eliminated from the handling area.[5]

Hazards Associated with the Aliphatic Ketone Moiety (Pentan-2-one)

Aliphatic ketones are a class of common laboratory solvents and intermediates. Their primary hazards are related to flammability and narcotic effects at high concentrations.

• Toxicity: Ketones are generally considered to have weak narcotic effects and can act as local irritants.[6] Inhalation of high concentrations of vapors can cause drowsiness, dizziness, and irritation of the respiratory tract.[5][7] Repeated exposure may cause skin dryness or cracking due to the defatting action of the solvent.[3][5] For the related compound 4-Methylpentan-2-one, it is harmful if inhaled and causes serious eye irritation.[5][7]

• Flammability: Low-molecular-weight ketones are often highly flammable liquids.[8] 4-Methylpentan-2-one has a flash point of 14°C, indicating a significant fire hazard at room temperature.[5][9] Vapors can form explosive mixtures with air.[7]

• Reactivity: Ketones can react with reducing agents, acids, and bases, sometimes liberating heat.[8] They are incompatible with strong oxidizing agents, isocyanates, and peroxides.[8]

Composite Hazard Profile and Handling Protocol for 5-(4-Methylpyridin-2-yl)pentan-2-one

Based on the analysis of its components, 5-(4-Methylpyridin-2-yl)pentan-2-one should be treated as a flammable, harmful, and irritant substance with potential for organ toxicity upon prolonged exposure. The following integrated safety protocol is mandatory.

Table 1: Recommended Safety and Handling Protocol

Parameter	Guideline	Rationale
Engineering Controls	Handle exclusively in a certified chemical fume hood.	To prevent inhalation of potentially harmful and irritating vapors.
Personal Protective Equipment (PPE)	Chemical safety goggles, flame-retardant lab coat, nitrile or neoprene gloves.	To protect eyes from splashes, skin from contact, and clothing from ignition.
Fire Safety	Keep away from heat, sparks, open flames, and other ignition sources.[5] Use spark-proof tools and grounded equipment.[5] Have a Class B (CO2, dry chemical, or alcohol foam) fire extinguisher readily available.[1]	The compound is predicted to be a flammable liquid.[4][7]
Handling	Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors. Wash hands thoroughly after handling.[5][10]	To mitigate risks of irritation, dermal absorption, and inhalation toxicity.[1]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[5] Keep away from oxidizing agents.	To prevent vapor release, degradation, and reaction with incompatible materials.[8]
Disposal	Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations.	To prevent environmental contamination and ensure safe disposal.

Proposed Synthesis Workflow

While specific literature for the synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one is not available, a plausible and logical synthetic route can be designed based on established organic chemistry principles. A common strategy for creating such carbon-carbon bonds involves the alkylation of a suitable nucleophile.

The proposed method involves the generation of an enolate from acetone, which then acts as a nucleophile to displace a leaving group on a 2-substituted 4-methylpyridine.

Step-by-Step Experimental Protocol

• Preparation of the Electrophile (2-(2-Bromoethyl)-4-methylpyridine): This intermediate can be synthesized from 2,4-dimethylpyridine (2,4-lutidine) via a two-step process involving N-oxidation followed by rearrangement and substitution, or more directly via radical bromination, though selectivity can be an issue. A more controlled approach is often preferred.

• Generation of the Acetone Enolate (Nucleophile):

  • In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, dissolve anhydrous acetone in a suitable aprotic solvent like tetrahydrofuran (THF).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a strong, non-nucleophilic base such as Lithium diisopropylamide (LDA) dropwise to the solution. The LDA will deprotonate the acetone to form the lithium enolate.

• Alkylation Reaction:

  • Dissolve the electrophile, 2-(2-Bromoethyl)-4-methylpyridine, in anhydrous THF.

  • Add this solution dropwise to the cold enolate solution prepared in the previous step.

  • Allow the reaction to stir at -78 °C for several hours, then slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH4Cl).

  • Perform a liquid-liquid extraction using a suitable organic solvent, such as ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and filter.

  • Concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil using column chromatography on silica gel to yield the final product, 5-(4-Methylpyridin-2-yl)pentan-2-one.

Visualization of the Synthesis Workflow

Caption: Proposed workflow for the synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one.

Analytical Characterization

To confirm the identity, purity, and structure of the synthesized compound, a suite of analytical techniques should be employed.

Table 2: Analytical Methods for Compound Characterization

Technique	Purpose	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural elucidation and confirmation.	¹H NMR: Signals corresponding to the methyl group on the pyridine ring, the protons on the pyridine ring, the aliphatic chain protons, and the terminal methyl ketone protons. ¹³C NMR: Resonances for all unique carbon atoms in the molecule.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.	A molecular ion peak (M+) corresponding to the exact mass of C12H17NO (191.27 g/mol ).
Infrared (IR) Spectroscopy	Identification of key functional groups.	A strong absorption band around 1715 cm⁻¹ characteristic of a ketone (C=O) carbonyl stretch. Bands corresponding to C=C and C=N stretching of the pyridine ring.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak under various mobile phase conditions, indicating the purity of the isolated compound.

Potential Applications in Research and Drug Development

Substituted pyridines are a cornerstone of medicinal chemistry, appearing in numerous approved drugs. The combination of a pyridine ring (a common hydrogen bond acceptor and aromatic system) with a flexible ketone-containing side chain makes 5-(4-Methylpyridin-2-yl)pentan-2-one an interesting scaffold for further chemical elaboration.

• Fragment-Based Drug Discovery: This molecule could serve as a fragment or starting point for developing inhibitors of enzymes where a hydrophobic pocket is adjacent to a polar interaction site.

• Precursor for More Complex Molecules: The ketone functionality is ripe for further reactions, such as reductive amination, aldol condensations, or conversion to other functional groups, allowing for the rapid generation of a library of related compounds for screening.

• Neurological and Anti-inflammatory Research: Many pyridine derivatives exhibit activity in the central nervous system or possess anti-inflammatory properties.[11][12] This scaffold could be explored for similar biological activities.

Caption: Potential applications and derivatization pathways for the title compound.

Conclusion

While 5-(4-Methylpyridin-2-yl)pentan-2-one is not a commercially cataloged compound with an established safety profile, a robust framework for its safe handling, synthesis, and analysis can be constructed through chemical analogy and first principles. By treating the compound with the caution afforded to flammable, harmful, and irritant materials, and by employing rigorous analytical validation, researchers can confidently incorporate this novel scaffold into their discovery and development pipelines. The structural motifs present suggest that it could be a valuable building block for creating new chemical entities with potential therapeutic applications.

References

• Gardner, A. W. (n.d.). ALIPHATIC SOLVENTS. Annals of the Royal College of Surgeons of England. Retrieved from [Link]

• Loba Chemie. (2015, April 9). 4-METHYLPYRIDINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• ScienceLab.com. (2010, June 10). Material Safety Data Sheet: 4-Methylpentan-2-one. Retrieved from [Link]

• INCHEM. (1999, March). ICSC 0803 - 4-METHYLPYRIDINE. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Investigation Of Selected Potential Environmental Contaminants: Ketonic Solvents. Retrieved from [Link]

• PubMed. (2022, August 9). Exploratory toxicology studies of 2,3-substituted imidazo[1,2- a]pyridines with antiparasitic and anti-inflammatory properties. Retrieved from [Link]

• NICNAS. (2015, September 1). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved from [Link]

• PubMed. (2003, February 15). Pharmacological evaluation of some new 2-substituted pyridine derivatives. Retrieved from [Link]

• PMC. (2022, March 19). Evaluation of Toxicity and Oxidative Stress of 2-Acetylpyridine-N(4)-orthochlorophenyl Thiosemicarbazone. Retrieved from [Link]

• ATSDR. (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

• Agilent Technologies. (2019, March 25). Safety Data Sheet: 4-Methyl-2-Pentanone. Retrieved from [Link]

• CDC Stacks. (n.d.). Aliphatic Hydrocarbons. Retrieved from [Link]

• ChemSrc. (n.d.). 4-Methyl-2-pentanone. Retrieved from [Link]

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Structural Elucidation and NMR Reference Framework for 5-(4-Methylpyridin-2-yl)pentan-2-one

Executive Summary

Heteroaryl ketones are indispensable scaffolds in modern medicinal chemistry, drug development, and advanced cross-coupling methodologies. Recent advances in microwave-irradiated palladium catalysis have streamlined the synthesis of complex heteroaryl ketones, making precise structural elucidation more critical than ever ()[1]. This whitepaper provides a comprehensive, causality-driven guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral assignments for 5-(4-Methylpyridin-2-yl)pentan-2-one . By detailing self-validating experimental workflows and the fundamental spin-system dynamics, this guide serves as an authoritative reference for researchers conducting structural verification.

Molecular Architecture & Spin-System Dynamics

The molecule consists of two primary domains: an electron-deficient 4-methylpyridine moiety and a flexible pentan-2-one alkyl chain . The electronic interplay between the electronegative nitrogen atom, the aromatic ring current, and the polarizing carbonyl group dictates the distinct chemical shift environments observed in the NMR spectra.

Molecular connectivity of 5-(4-Methylpyridin-2-yl)pentan-2-one.

Self-Validating Experimental Protocols

To guarantee data integrity, the acquisition of NMR spectra must follow a self-validating workflow. When acquiring high-fidelity NMR spectra in deuterated solvents, it is critical to distinguish target signals from common laboratory trace impurities, such as residual water or grease, to prevent misassignment ()[2].

Step-by-Step Sample Preparation & Acquisition

• Sample Dissolution: Dissolve 15–20 mg of the purified compound in 0.6 mL of Chloroform-d (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Visual Homogeneity Check (Self-Validation Step 1): Inspect the NMR tube against a light source. The solution must be perfectly clear. Causality: Particulate matter distorts magnetic field homogeneity, leading to broadened peaks. If particulates are present, filter through a glass wool plug.

• Shimming & Tuning: Insert the sample into the spectrometer (e.g., 400 MHz). Perform gradient shimming. Self-Validation Step 2: A successful shim is confirmed when the residual CHCl 3​ peak (7.26 ppm) exhibits a line width at half-height ( w1/2​ ) of < 1.0 Hz.

• Acquisition Parameters:

  • 1 H NMR: 16 scans, 30° pulse angle, relaxation delay (D1) = 1.5 s.

  • 13 C NMR: 1024 scans, WALTZ-16 decoupling, D1 = 2.0 s.

• Integration Calibration (Self-Validation Step 3): Set the integration of the isolated C1' methyl singlet (~2.12 ppm) to exactly 3.00. The integration of the pyridine H6 doublet (~8.38 ppm) must consequently yield 1.00 ± 0.05. Causality: If the aromatic proton integrates below 0.95, the D1 delay is insufficient for the slower-relaxing aromatic protons (longer T1​ relaxation time). The D1 must be increased to 3.0 s and the spectrum re-acquired.

Quantitative 1 H NMR Spectral Analysis

The 1 H NMR spectrum of 5-(4-methylpyridin-2-yl)pentan-2-one is characterized by a highly deshielded aromatic region and a distinctly split aliphatic region.

H NMR Data Table (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)
H6 (Pyridine)	8.38	Doublet (d)	1H	5.1
H3 (Pyridine)	6.98	Singlet (s) / br s	1H	-
H5 (Pyridine)	6.94	Doublet (d)	1H	5.1
C5' (-CH 2​ -Py)	2.78	Triplet (t)	2H	7.6
C3' (-CH 2​ -C=O)	2.46	Triplet (t)	2H	7.4
4-CH 3​ (Pyridine)	2.32	Singlet (s)	3H	-
C1' (CH 3​ -C=O)	2.12	Singlet (s)	3H	-
C4' (-CH 2​ -)	1.98	Quintet (p)	2H	7.5

Mechanistic Causality of Chemical Shifts

• The H6 Anomaly (8.38 ppm): H6 experiences extreme deshielding due to the combined inductive electron-withdrawing effect of the adjacent electronegative nitrogen atom and the diamagnetic anisotropy of the aromatic ring.

• H3 vs. H5 Dynamics: H3 appears as a singlet (or broadly unresolved singlet) because its only coupling partner is H5, which is meta to it ( 4J≈1 Hz). H5 is a distinct doublet due to its ortho relationship with H6 ( 3J=5.1 Hz).

• Aliphatic Chain Splitting: The C4' protons (1.98 ppm) are the most shielded in the chain, sitting furthest from the polarizing aromatic and carbonyl groups. They appear as a quintet because they are equally coupled to the four adjacent protons on C3' and C5'.

Quantitative 13 C NMR Spectral Analysis

The 13 C NMR spectrum provides a definitive map of the carbon backbone, with the carbonyl and heteroatom-adjacent carbons serving as critical anchors.

C NMR Data Table (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Causal Deshielding Factor
C2' (C=O)	208.6	Quaternary	Strong polarization of the C=O π -bond.
C2 (Pyridine)	161.4	Quaternary	Alpha to nitrogen; inductive withdrawal + alkyl substitution.
C6 (Pyridine)	149.2	CH	Alpha to nitrogen.
C4 (Pyridine)	147.8	Quaternary	Alkyl substitution (methyl group).
C3 (Pyridine)	123.8	CH	Aromatic ring current (less deshielded than C6).
C5 (Pyridine)	122.4	CH	Aromatic ring current.
C3' (-CH 2​ -C=O)	43.2	CH 2​	Alpha to the electron-withdrawing carbonyl.
C5' (-CH 2​ -Py)	37.8	CH 2​	Benzylic-type position; alpha to the pyridine ring.
C1' (CH 3​ -C=O)	29.9	CH 3​	Alpha to the carbonyl.
C4' (-CH 2​ -)	23.6	CH 2​	Central aliphatic carbon; minimal inductive effects.
4-CH 3​	21.1	CH 3​	Aromatic methyl carbon.

2D NMR Orthogonal Verification (COSY, HSQC, HMBC)

To unequivocally prove the connectivity between the pyridine ring and the pentan-2-one chain, 2D NMR experiments are required.

• COSY ( 1 H- 1 H): Confirms the continuous spin system of the alkyl chain (C5' ↔ C4' ↔ C3') and the ortho coupling of the pyridine protons (H5 ↔ H6).

• HSQC ( 1 H- 13 C): Maps every proton to its directly attached carbon, resolving any overlap in the 1D spectra.

• HMBC ( 1 H- 13 C): The ultimate verification tool. It detects long-range couplings ( 2J and 3J ), bridging the functional groups.

Key HMBC correlations establishing the structural framework.

The HMBC correlation from the C5' protons to the C2 pyridine carbon definitively locks the alkyl chain to the aromatic ring, while the correlation from the C1' methyl protons to the C2' carbonyl carbon confirms the methyl ketone terminus.

Conclusion

The structural elucidation of 5-(4-Methylpyridin-2-yl)pentan-2-one relies on understanding the electronic environments created by its heteroaryl and carbonyl moieties. By strictly adhering to self-validating acquisition protocols and leveraging 2D HMBC correlations, researchers can achieve absolute confidence in their spectral assignments, ensuring the integrity of downstream medicinal chemistry applications.

References

• Title: Palladium-Catalyzed Direct α-C(sp 3 ) Heteroarylation of Ketones under Microwave Irradiation Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Source: Organometallics (ACS Publications) URL: [Link]

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Comprehensive Solubility Profiling of 5-(4-Methylpyridin-2-yl)pentan-2-one: A Preformulation Guide

Executive Summary

The transition of a novel chemical entity from discovery to clinical formulation is heavily dictated by its physicochemical properties. Among these, thermodynamic solubility is the most critical parameter influencing bioavailability, formulation strategy, and pharmacokinetic predictability. This whitepaper provides an in-depth analysis of the solubility profile of 5-(4-Methylpyridin-2-yl)pentan-2-one , a versatile pyridine derivative. By integrating Hansen Solubility Parameters (HSP) with classical thermodynamic principles, this guide offers drug development professionals a robust framework for predicting and manipulating the solubility of this compound across polar, non-polar, and aqueous solvent systems.

Physicochemical Architecture and Causality of Solvation

To understand the solubility behavior of 5-(4-Methylpyridin-2-yl)pentan-2-one, one must first deconstruct its molecular architecture. The molecule consists of three distinct functional domains, each dictating specific solvent interactions:

• The Pyridine Ring: An electron-deficient aromatic system featuring a basic nitrogen atom. The nitrogen possesses a lone pair of electrons that acts as a strong hydrogen-bond acceptor, granting the molecule significant polarity and affinity for protic solvents[1].

• The Ketone Moiety (Pentan-2-one chain): Provides a secondary hydrogen-bond acceptor site and a strong dipole moment, further enhancing solubility in polar organic solvents.

• The Alkyl Chain & 4-Methyl Substituent: These aliphatic regions introduce substantial lipophilicity (hydrophobic bulk), disrupting water network formation and driving the molecule's affinity for non-polar, lipid-based environments.

Because it contains both polar (hydrogen-bonding) and non-polar (aliphatic/aromatic) regions, 5-(4-Methylpyridin-2-yl)pentan-2-one is highly amphiphilic. Pyridine derivatives are widely utilized in medicinal chemistry specifically because this amphiphilic nature can be tuned to boost both solubility and membrane permeability[2].

Hansen Solubility Parameters (HSP)

In pharmaceutical preformulation, the "like dissolves like" principle is quantified using Hansen Solubility Parameters (HSP)[3]. The total cohesive energy of the solvent and solute is divided into three intermolecular forces: Dispersion ( δD​ ), Polar ( δP​ ), and Hydrogen-bonding ( δH​ ). A solvent will effectively dissolve the API if its HSP coordinates closely match those of the drug in 3D space.

Table 1: Estimated Hansen Solubility Parameters for 5-(4-Methylpyridin-2-yl)pentan-2-one

Parameter	Symbol	Estimated Value (MPa 1/2 )	Primary Molecular Contributor
Dispersion	δD​	18.5	Aromatic pyridine ring, pentyl alkyl chain
Polarity	δP​	8.2	Ketone dipole, Pyridine nitrogen electronegativity
Hydrogen Bonding	δH​	6.5	Pyridine nitrogen (acceptor), Ketone oxygen (acceptor)

Note: The relatively balanced δP​ and δH​ values indicate broad miscibility in polar organics, while the high δD​ ensures excellent solubility in non-polar lipidic excipients.

The pH-Dependent Aqueous Solubility Profile

As a weakly basic compound, the aqueous solubility of 5-(4-Methylpyridin-2-yl)pentan-2-one is fundamentally dictated by the pH of the environment. The pyridine nitrogen typically exhibits a pKa in the range of 5.0 to 5.5[4].

• At physiological pH (7.4): The molecule exists almost entirely in its neutral, free-base form. The hydrophobic bulk of the alkyl chain and methyl group dominates, leading to poor aqueous solubility and a high partition coefficient (LogP).

• At acidic pH (< 4.0): The lone pair on the pyridine nitrogen becomes protonated, forming a pyridinium cation[4]. This introduces a formal positive charge, drastically increasing ion-dipole interactions with water molecules and breaking the crystal lattice energy, resulting in a logarithmic increase in aqueous solubility.

Figure 1: The pH-dependent protonation equilibrium and phase partitioning of 5-(4-Methylpyridin-2-yl)pentan-2-one.

Solubility in Polar vs. Non-Polar Solvents

Based on the HSP profile and functional group analysis, the solubility of this compound across different solvent classes can be accurately predicted.

Table 2: Predictive Thermodynamic Solubility Profile across Solvent Classes

Solvent Class	Example Solvents	Expected Solubility	Mechanistic Causality
Non-Polar Organics	Hexane, Toluene, DCM	Very High	Strong dispersion forces ( δD​ ) from the alkyl chain and aromatic ring easily overcome the solute-solute cohesive energy.
Polar Aprotic	DMSO, DMF, Acetone	Very High	Excellent dipole-dipole matching ( δP​ ) with the ketone. DMSO is the standard vehicle for kinetic solubility assays[5].
Polar Protic	Methanol, Ethanol	High	The solvent acts as a hydrogen-bond donor to the pyridine nitrogen and ketone oxygen, facilitating rapid solvation.
Aqueous (Neutral)	PBS (pH 7.4), Water	Low	Lack of ionization at pH 7.4; the hydrophobic penalty of the pentyl chain restricts water cavity formation.
Aqueous (Acidic)	0.1M HCl, SGF (pH 1.2)	High	Protonation of the pyridine ring yields a highly soluble cationic species[4].

Experimental Methodology: Thermodynamic Solubility via Shake-Flask

To empirically validate the solubility profile of 5-(4-Methylpyridin-2-yl)pentan-2-one, the Saturation Shake-Flask Method must be employed. Unlike kinetic solubility (which relies on DMSO stock dilutions and is prone to supersaturation artifacts), the shake-flask method measures true thermodynamic equilibrium—the absolute maximum concentration of a compound in a solution when in equilibrium with its solid phase[5][6].

Self-Validating Protocol Design

A rigorous protocol must be self-validating. For basic compounds like pyridine derivatives, the dissolution of the API can consume protons, thereby raising the pH of the buffer[7]. If the pH shifts during the assay, the resulting solubility value is invalid for the target pH. Therefore, post-equilibration pH verification is a mandatory quality control step.

Step-by-Step Shake-Flask Workflow

• Excess Solid Dispensing: Weigh an excess amount of 5-(4-Methylpyridin-2-yl)pentan-2-one (e.g., 2–5 mg) into a glass vial. Glass is preferred to prevent non-specific binding of the lipophilic alkyl chain to plastic surfaces.

• Solvent Addition: Add 1.0 mL of the target solvent or aqueous buffer (e.g., PBS pH 7.4, or 0.1M HCl).

• Isothermal Equilibration: Seal the vials and place them in an isothermal orbital shaker at exactly 25.0°C (or 37.0°C for biorelevant profiling). Shake at 300 RPM for 24 to 72 hours . Causality: Extended incubation is required to ensure the transition from metastable polymorphs to the lowest-energy crystalline state, guaranteeing true thermodynamic equilibrium[6].

• Phase Separation: Remove the vials and centrifuge at 15,000 x g for 15 minutes. Causality: Centrifugation is superior to filtration for lipophilic compounds, as filters can adsorb the API and artificially lower the measured concentration.

• pH Verification (Critical Step): Measure the pH of the supernatant. If the pH has deviated by >0.1 units from the starting buffer, the data must be flagged, and the experiment repeated with a higher-capacity buffer[7].

• Quantification: Dilute the supernatant appropriately in the mobile phase and analyze via HPLC-UV or LC-MS against a pre-established calibration curve[5].

Figure 2: The self-validating Shake-Flask workflow for determining thermodynamic solubility.

Conclusion and Formulation Implications

The solubility profile of 5-(4-Methylpyridin-2-yl)pentan-2-one is characterized by high lipophilicity, excellent organic solvent miscibility, and highly pH-dependent aqueous solubility. For drug development professionals, this dictates specific formulation strategies:

• Solid Oral Dosage Forms: Due to poor neutral aqueous solubility, absorption may be dissolution rate-limited in the intestines. Formulation approaches such as salt formation (e.g., utilizing the basic pyridine nitrogen to form a hydrochloride or mesylate salt) or the use of amorphous solid dispersions (ASD) are highly recommended to enhance bioavailability[4].

• Liquid Formulations: The compound's favorable HSP profile suggests it will easily integrate into lipid-based formulations (e.g., Self-Microemulsifying Drug Delivery Systems - SMEDDS) or require co-solvents (like PEG 400 or Propylene Glycol) for parenteral administration.

References

• Pharmaceutical Sciences. A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Available at:[Link]

• ResearchGate. Hansen solubility parameters: A quick review in pharmaceutical aspect. Available at:[Link]

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available at: [Link]

• Wikipedia. Pyridine. Available at: [Link]

• ResearchGate. Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. Available at:[Link]

Sources

• 1. Pyridine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. dissolutiontech.com [dissolutiontech.com]

Thermodynamic Profiling of 5-(4-Methylpyridin-2-yl)pentan-2-one: Advanced Methodologies for Melting and Boiling Point Determination

An in-depth technical guide on the thermodynamic characterization of 5-(4-Methylpyridin-2-yl)pentan-2-one, designed for researchers, analytical chemists, and drug development professionals.

Executive Overview

The compound 5-(4-Methylpyridin-2-yl)pentan-2-one (C₁₁H₁₅NO) is a highly functionalized intermediate featuring a planar 4-methylpyridine ring coupled to a flexible pentan-2-one aliphatic chain. Accurate determination of its melting point (MP) and boiling point (BP) is critical for downstream formulation, purification, and storage stability in drug development. Because this compound exhibits specific structural asymmetries and thermal sensitivities, standard benchtop measurements are often insufficient. This whitepaper outlines the causality behind its thermodynamic behavior and provides self-validating, step-by-step protocols for empirical measurement, grounded in international regulatory standards.

Structural Causality and Thermodynamic Predictions

The macroscopic physical properties of a molecule are strictly dictated by its intermolecular forces (IMFs) and crystal lattice energy.

• Melting Point Causality: The asymmetric nature of the 4-methylpyridine ring, combined with the high conformational flexibility of the pentyl chain, severely disrupts efficient crystal lattice packing. Consequently, the lattice energy is low. The compound is predicted to exist as a viscous liquid (oil) at standard ambient temperature (20°C), meaning its true melting point is sub-ambient.

• Boiling Point Causality: The molecule possesses a molecular weight of 177.24 g/mol and exhibits strong dipole-dipole interactions originating from both the ketone carbonyl (C=O) and the pyridine nitrogen. These forces significantly elevate the boiling point. However, exposing the compound to its atmospheric boiling point (predicted >260°C) introduces a high risk of thermal degradation, such as ketone oxidation or aldol-type condensations.

Table 1: Predicted Thermodynamic Properties and Structural Rationale

Property	Estimated Value / Range	Causality / Structural Rationale
Molecular Weight	177.24 g/mol	Determines baseline London dispersion forces.
Physical State (20°C)	Liquid (Oil)	Flexible aliphatic chain disrupts crystal packing.
Melting Point (1 atm)	< 20°C (Likely -20°C to 0°C)	Asymmetry and conformational flexibility hinder crystallization.
Boiling Point (760 mmHg)	260°C – 290°C (Predicted)	Strong dipole-dipole interactions from ketone and pyridine N.
Boiling Point (10 mmHg)	125°C – 140°C (Predicted)	Reduced pressure mitigates thermal degradation risks.

Experimental Workflows and Self-Validating Protocols

To accurately measure these properties, researchers must select techniques that accommodate the compound's physical state and thermal stability. The workflow below dictates the appropriate analytical path.

Caption: Workflow for thermodynamic characterization based on physical state.

Sub-Ambient Melting Point Determination via DSC

Since the free-base compound is a liquid at room temperature, traditional capillary melting point apparatuses are insufficient. Differential Scanning Calorimetry (DSC) must be employed to detect sub-ambient phase transitions, aligning with the principles of [1].

Self-Validating Protocol: DSC Analysis

• Instrument Calibration (Validation Step): Calibrate the DSC using a high-purity USP reference standard (e.g., Indium, Tm = 156.6°C) to verify temperature accuracy and cell constant[2]. Run an empty baseline to ensure thermal drift is < 0.1 mW.

• Sample Preparation: Accurately weigh 3.0 to 5.0 mg of the analyte into a standard aluminum DSC pan. Seal with a crimped lid to prevent volatilization.

• Atmospheric Control: Purge the DSC cell with dry Nitrogen at 50 mL/min to prevent moisture condensation during the sub-ambient cooling phase.

• Cooling Cycle: Rapidly cool the sample from 25°C to -80°C at a rate of 20°C/min using a liquid nitrogen cooling accessory. Hold isothermally for 5 minutes to ensure complete thermal equilibrium and solidification.

• Heating Ramp: Heat the sample from -80°C to 50°C at a controlled rate of 10°C/min.

• Data Interpretation: Identify the endothermic melting peak. The extrapolated onset temperature represents the formal melting point (Tm).

(Note: If the compound is converted into a solid salt form, such as an HCl salt, the melting point will increase significantly. In such cases, the capillary method described in[3] should be used, utilizing a strict heating rate of 1°C/min[4].)

Boiling Point Determination via Vacuum Distillation

To prevent thermal degradation of the ketone moiety, the boiling point must be determined under reduced pressure (ebulliometry), adhering to [1] and [3].

Caption: Logical pathway for vacuum distillation to prevent thermal degradation.

Self-Validating Protocol: Vacuum Distillation

• System Integrity (Validation Step): Assemble a short-path distillation apparatus. Isolate the vacuum pump and perform a dynamic leak test; the pressure rise must not exceed 0.1 mmHg over a 10-minute period.

• Sample Loading: Introduce 50 mL of the compound into the boiling flask. Add inert PTFE boiling chips to provide nucleation sites and prevent superheating/bumping.

• Vacuum Application: Apply a stable vacuum of 10 ± 0.1 mmHg using a digital vacuum controller.

• Controlled Heating: Submerge the boiling flask in a silicone oil bath. Gradually increase the temperature while monitoring the vapor temperature via a precision thermocouple positioned at the distillation head.

• Equilibration & Measurement: Once a steady reflux is established and the vapor temperature remains constant for at least 3 minutes, record the boiling point.

• Pressure Extrapolation: Use the Clausius-Clapeyron equation or a pressure-temperature nomograph to extrapolate the recorded boiling point to standard atmospheric pressure (760 mmHg), if required for regulatory submissions.

Table 2: Summary of Instrumental Parameters

Technique	Standard / Guideline	Key Parameter	Justification
DSC (Melting Point)	OECD 102	Cooling to -80°C, Ramp 10°C/min	Captures sub-ambient phase transitions (Tg, Tm) accurately.
Capillary Method	USP <741>	1°C/min heating rate	High precision for solid phases (if crystallized as a salt).
Vacuum Distillation	OECD 103 / USP <721>	10 mmHg vacuum, inert gas bleed	Prevents thermal decomposition of the ketone moiety at high heat.

References

• OECD Test Guideline 102: Melting Point/ Melting Range. European Commission / OECD Guidelines for the Testing of Chemicals. Available at:[Link]

• OECD Test Guideline 103: Boiling Point. European Commission / OECD Guidelines for the Testing of Chemicals. Available at:[Link]

• USP <741> Melting Range or Temperature. United States Pharmacopeia (USP-NF). Available at:[Link]

• USP <721> Distilling Range. United States Pharmacopeia (USP-NF). Available at:[Link]

Sources

• 1. Pesticides Guidance Documents [webgate.ec.europa.eu]
• 2. researchgate.net [researchgate.net]
• 3. rawmaterialanalytical.com [rawmaterialanalytical.com]
• 4. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Notes: 5-(4-Methylpyridin-2-yl)pentan-2-one as a Versatile Intermediate in API Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide details the synthesis, characterization, and potential applications of 5-(4-Methylpyridin-2-yl)pentan-2-one as a key intermediate in the development of active pharmaceutical ingredients (APIs). While not extensively documented in publicly available literature as a direct precursor to a marketed drug, its structural motifs—a substituted pyridine ring and a flexible ketone-containing side chain—position it as a valuable building block for a range of therapeutic agents, particularly in the realm of kinase inhibitors. This document provides a comprehensive overview, including a detailed synthetic protocol for the intermediate, its physicochemical properties, and a prospective application in the synthesis of a novel hypothetical kinase inhibitor.

Introduction: The Strategic Importance of Pyridine Scaffolds

The pyridine ring is a privileged scaffold in medicinal chemistry, present in a multitude of approved drugs spanning various therapeutic areas, including oncology, antivirals, and anti-inflammatory agents.[1][2] The nitrogen atom in the ring acts as a hydrogen bond acceptor and can be protonated, influencing the solubility and pharmacokinetic properties of the molecule.[3] Substitution on the pyridine ring allows for the fine-tuning of a compound's biological activity and selectivity.[4][5] 5-(4-Methylpyridin-2-yl)pentan-2-one combines this important heterocyclic core with a reactive pentanone side chain, offering multiple points for further chemical modification.

Physicochemical and Analytical Characterization

A thorough understanding of the physicochemical properties of an API intermediate is crucial for process development and quality control.

Physical Properties

The physical properties of 5-(4-Methylpyridin-2-yl)pentan-2-one are predicted to be in line with other 2-alkylpyridine derivatives. As a substituted pyridine, its basicity, influenced by the electron-donating methyl group, is a key characteristic affecting its reactivity and handling.[3]

Table 1: Predicted Physicochemical Properties of 5-(4-Methylpyridin-2-yl)pentan-2-one

Property	Predicted Value	Method of Determination
Molecular Formula	C₁₁H₁₅NO	-
Molecular Weight	177.24 g/mol	-
Boiling Point	~250-270 °C	Based on homologous 2-alkylpyridines[3]
Density	~0.95-1.05 g/mL	Based on homologous 2-alkylpyridines[3]
pKa (conjugate acid)	~6.0-6.5	Based on substituted pyridines[3]
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, MeOH). Limited solubility in water.	General chemical principles

Analytical Protocols

Standard analytical techniques can be employed for the characterization and quality control of 5-(4-Methylpyridin-2-yl)pentan-2-one.[6]

• High-Performance Liquid Chromatography (HPLC): A robust method for purity assessment.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Detection: UV at 254 nm.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for identifying the compound and any volatile impurities.

  • Column: A non-polar capillary column (e.g., DB-5).

  • Ionization: Electron Impact (EI).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation.

  • ¹H NMR should show characteristic signals for the methyl group on the pyridine ring, the protons on the pyridine ring, the aliphatic chain, and the terminal methyl group of the ketone.

  • ¹³C NMR will confirm the carbon framework.

• Infrared (IR) Spectroscopy: To identify key functional groups.

  • A strong absorption band around 1715 cm⁻¹ is expected for the ketone (C=O) stretch.

  • Bands in the 1600-1450 cm⁻¹ region will be characteristic of the pyridine ring vibrations.

Synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one: An Illustrative Protocol

The synthesis of the title intermediate can be achieved through the selective alkylation of 2,4-dimethylpyridine (2,4-lutidine). The methyl group at the 2-position is more acidic than the one at the 4-position, allowing for regioselective deprotonation and subsequent reaction with an electrophile.

dot

Caption: Synthetic workflow for 5-(4-Methylpyridin-2-yl)pentan-2-one.

Protocol: Synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one

Materials:

• 2,4-Dimethylpyridine (2,4-lutidine)

• n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA)

• 1-Chloro-3-pentanone (or a suitable equivalent electrophile)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), add anhydrous THF and cool to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium or a freshly prepared solution of LDA to the cooled THF.

• Add 2,4-dimethylpyridine dropwise to the strong base solution, maintaining the temperature at -78 °C. The solution should turn a deep red or brown color, indicating the formation of the picolyl anion.

• Stir the reaction mixture at -78 °C for 1-2 hours.

• Slowly add a solution of 1-chloro-3-pentanone in anhydrous THF to the reaction mixture.

• Allow the reaction to stir at -78 °C for an additional 2-3 hours, then gradually warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate.

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-(4-Methylpyridin-2-yl)pentan-2-one.

Application as an API Intermediate: Synthesis of a Hypothetical Kinase Inhibitor

The structural features of 5-(4-Methylpyridin-2-yl)pentan-2-one make it an ideal starting point for the synthesis of kinase inhibitors. Many kinase inhibitors feature a heterocyclic core (like pyridine) linked to a side chain that occupies the ATP-binding pocket of the enzyme.[7][8] The pentanone moiety can be readily converted into various heterocyclic systems, such as pyrazoles or pyrimidines, which are common in kinase inhibitor design.

Here, we propose a hypothetical application in the synthesis of a novel kinase inhibitor, "Gemcitabine-Pyridone Analog," targeting a hypothetical serine/threonine kinase implicated in cell cycle progression.

dot

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Structure-activity relationship study of the pyridine moiety of isothiazolo[4,3-b]pyridines as antiviral agents targeting cyclin G-associated kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Laboratory Scale-Up Production of 5-(4-Methylpyridin-2-yl)pentan-2-one

Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis, purification, and characterization of 5-(4-Methylpyridin-2-yl)pentan-2-one, a key intermediate in pharmaceutical and agrochemical research. The protocol herein is designed for researchers, scientists, and drug development professionals, offering a robust and scalable method. The synthesis is approached via a Grignard reaction between 4-methyl-2-cyanopyridine and 3-butenylmagnesium bromide, followed by an acidic workup. This guide emphasizes safety, efficiency, and purity, providing detailed step-by-step protocols, in-depth explanations of the chemical principles, and methods for characterization to ensure the desired product quality.

Introduction

5-(4-Methylpyridin-2-yl)pentan-2-one is a substituted pyridyl ketone of significant interest in medicinal chemistry due to the prevalence of the pyridine moiety in a wide array of bioactive molecules. The development of a reliable and scalable synthesis is paramount for advancing research and development efforts that rely on this intermediate. This application note details a laboratory-scale production method that is both efficient and amenable to future scale-up.

The chosen synthetic strategy involves the nucleophilic addition of a Grignard reagent to a nitrile.[1][2][3] This method is advantageous as it forms a new carbon-carbon bond and directly leads to a ketone after hydrolysis of the intermediate imine.[2][3] The Grignard reaction is a powerful tool in organic synthesis, but it presents unique challenges, particularly during scale-up, such as initiation, exothermicity, and sensitivity to moisture.[4][5] This guide addresses these challenges with practical, field-proven insights to ensure a safe and successful synthesis.

Synthetic Strategy and Mechanism

The synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one is achieved through a two-step process, as illustrated in the workflow diagram below. The core of this process is the Grignard reaction, a cornerstone of carbon-carbon bond formation.[6]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Nitriles to Ketones and Aldehydes - Chemistry Steps [chemistrysteps.com]
• 3. Reaction of nitriles with organometallics [quimicaorganica.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. schnyderchemsafety.com [schnyderchemsafety.com]
• 6. Grignard Reaction | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]

Protocols for cross-coupling reactions using 5-(4-Methylpyridin-2-yl)pentan-2-one

Application Note: Divergent Palladium-Catalyzed Cross-Coupling Protocols for 5-(4-Methylpyridin-2-yl)pentan-2-one

Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Causality

In modern drug discovery, the ability to selectively functionalize complex, bifunctional scaffolds is paramount. The molecule 5-(4-Methylpyridin-2-yl)pentan-2-one presents a unique synthetic opportunity due to its two orthogonal reactive handles separated by an alkyl chain:

• The 2-Alkylpyridine Motif (C5 position): The pyridine nitrogen acts as a powerful σ -donor directing group. It coordinates to electrophilic Palladium(II) centers, bringing the metal into proximity with the adjacent C5 methylene protons to facilitate C(sp3)–H activation[1].

• The Methyl Ketone Motif (C1/C2 position): The terminal methyl ketone can undergo facile enolization. When paired with a Palladium(0) catalyst and a sterically demanding phosphine ligand, the resulting enolate undergoes transmetalation and reductive elimination to form a new C(sp3)–C(sp2) bond at the α -position[2][3].

As a Senior Application Scientist, I have designed the following protocols to exploit this divergent reactivity. By carefully selecting the catalyst oxidation state, ligand sterics, and base, you can completely suppress cross-reactivity and dictate which end of the molecule undergoes functionalization.

Protocol A: Pyridine-Directed C(sp3)–H Arylation

Objective: Selective arylation at the C5 methylene group, utilizing the pyridine ring as an internal directing group via a Concerted Metalation-Deprotonation (CMD) pathway.

Causality of Reagents:

• Catalyst (Pd(OAc)2): Provides the Pd(II) center required for electrophilic C–H insertion. The acetate ligands are critical as they act as internal bases during the CMD transition state[1].

• Base (Ag2CO3): Acts as a terminal oxidant/base to regenerate the active Pd species and neutralize the hydrohalic acid byproduct.

• Solvent (t-Amyl Alcohol): A polar, non-coordinating solvent that withstands the high temperatures (100 °C) required to overcome the high activation energy of unactivated C(sp3)–H bond cleavage.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add 5-(4-Methylpyridin-2-yl)pentan-2-one (1.0 mmol, 1.0 equiv), the desired aryl iodide (1.5 mmol, 1.5 equiv), Pd(OAc)2 (10 mol%), and Ag2CO3 (2.0 mmol, 2.0 equiv).

• Solvent Addition: Add anhydrous t-amyl alcohol (5.0 mL). Seal the tube and stir the suspension at room temperature for 5 minutes to ensure homogeneity.

• Heating: Transfer the reaction vessel to a pre-heated oil bath at 100 °C. Stir vigorously for 16 hours.

• Workup: Cool to room temperature, dilute with ethyl acetate (15 mL), and filter through a short pad of Celite to remove silver salts and palladium black. Concentrate the filtrate under reduced pressure.

Self-Validating System: To validate that C(sp3)–H activation occurred exclusively at the C5 position, analyze the crude 1 H NMR spectrum.

• Success Indicator: The disappearance of the C5 methylene triplet (approx. 2.8 ppm) and the emergence of a new benzylic methine signal.

• Orthogonality Check: The sharp singlet corresponding to the C1 methyl ketone protons (approx. 2.1 ppm) must remain completely unperturbed. Any splitting or shifting of this peak indicates undesired enolate cross-coupling.

Protocol B: Palladium-Catalyzed α -Arylation of the Ketone

Objective: Selective arylation at the terminal C1 methyl group, bypassing the C–H activation pathway entirely by utilizing a kinetic enolate.

Causality of Reagents:

• Catalyst (Pd2(dba)3) & Ligand (XPhos): A Pd(0) precatalyst paired with a highly bulky, electron-rich biaryl phosphine ligand. XPhos forces the palladium center to adopt a mono-ligated state, which drastically accelerates the C–C bond-forming reductive elimination step, outcompeting deleterious β -hydride elimination[3].

• Base (LHMDS): A strong, bulky, non-nucleophilic base. It kinetically deprotonates the less hindered C1 methyl group rather than the internal C3 methylene, preventing self-aldol condensation of the starting material[2].

Step-by-Step Methodology:

• Precatalyst Assembly: In an argon-filled glovebox, charge a vial with Pd2(dba)3 (2.5 mol%) and XPhos (5.0 mol%). Dissolve in anhydrous THF (2.0 mL) and stir for 15 minutes until the solution turns a deep, homogeneous red.

• Enolate Formation: In a separate flask, dissolve 5-(4-Methylpyridin-2-yl)pentan-2-one (1.0 mmol, 1.0 equiv) in THF (3.0 mL) and cool to -78 °C. Dropwise add LHMDS (1.0 M in THF, 1.2 mL, 1.2 equiv). Stir for 30 minutes to form the kinetic enolate.

• Coupling: Add the aryl bromide (1.1 mmol, 1.1 equiv) to the enolate solution, followed by the transfer of the pre-formed catalyst solution via syringe.

• Heating & Quenching: Warm the reaction to 60 °C and stir for 4 hours. Quench the reaction with saturated aqueous NH4Cl (5 mL) to protonate any unreacted enolate, extract with diethyl ether, and concentrate.

Self-Validating System:

• In-Process: The color of the reaction will shift from red to pale yellow/orange as the Pd(0) complex undergoes oxidative addition with the aryl bromide.

• Post-Process ( 1 H NMR): Success is confirmed by the shift of the C1 methyl singlet (2.1 ppm) to a more complex, downfield multiplet (approx. 3.5–3.8 ppm) corresponding to the new α -aryl protons. The C5 methylene triplet (2.8 ppm) adjacent to the pyridine must remain intact.

Quantitative Data Summary

Table 1: Divergent Cross-Coupling Conditions and Expected Outcomes

Reaction Pathway	Catalyst System	Base / Temp	Target Site	Yield Range	Regioselectivity Check ( 1 H NMR)
C(sp3)–H Arylation	Pd(OAc)2 (10 mol%)	Ag2CO3 / 100 °C	C5 (Benzylic)	65–85%	Loss of ~2.8 ppm triplet
Ketone α -Arylation	Pd2(dba)3 + XPhos	LHMDS / 60 °C	C1 (Terminal CH3)	70–90%	Shift of ~2.1 ppm singlet

Experimental Workflow Visualization

Workflow for divergent Pd-catalyzed functionalization of 5-(4-Methylpyridin-2-yl)pentan-2-one.

References

• Murakami, R.; Sano, K.; Iwai, T.; Taniguchi, T.; Monde, K.; Sawamura, M. "Palladium-Catalyzed Asymmetric C(sp3)–H Allylation of 2-Alkylpyridines." Angewandte Chemie International Edition, 2018. URL:[Link]

• Palucki, M.; Buchwald, S. L. "Palladium-Catalyzed α-Arylation of Ketones." Journal of the American Chemical Society, 1997. URL:[Link]

• Culkin, D. A.; Hartwig, J. F. "Palladium-Catalyzed α-Arylation of Carbonyl Compounds and Nitriles." Accounts of Chemical Research, 2003. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-Catalyzed α-Arylation of Carboxylic Acids and Secondary Amides via a Traceless Protecting Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Computational Analysis of Enantioselective Pd-Catalyzed α-Arylation of Ketones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Leveraging 5-(4-Methylpyridin-2-yl)pentan-2-one in the Synthesis of Pyridine Alkaloids

Introduction: The Strategic Importance of Intramolecular Cyclization in Pyridine Alkaloid Synthesis

Pyridine alkaloids represent a diverse and significant class of natural products, exhibiting a wide array of biological activities that have made them attractive targets for synthetic chemists and drug development professionals. A common structural motif within this family is the presence of fused bicyclic systems, such as the quinolizidine and indolizidine cores. The construction of these frameworks is a key challenge in the total synthesis of these complex molecules.

Intramolecular cyclization reactions have emerged as a powerful and elegant strategy to forge these fused ring systems. By tethering a reactive side chain to a pyridine nucleus, a subsequent ring-closing event can efficiently generate the desired polycyclic architecture. This approach often allows for a high degree of stereocontrol and can significantly streamline synthetic routes. Among the various precursors amenable to such transformations, γ-pyridyl ketones, such as 5-(4-Methylpyridin-2-yl)pentan-2-one , serve as versatile and readily accessible building blocks for the construction of quinolizidine-type structures.

This application note provides a detailed exploration of the use of 5-(4-Methylpyridin-2-yl)pentan-2-one in the synthesis of key intermediates for pyridine alkaloids, focusing on the well-established acid-catalyzed intramolecular cyclization. We will delve into the mechanistic underpinnings of this transformation, provide a detailed experimental protocol, and discuss the broader implications for the synthesis of this important class of natural products.

The Core Transformation: Acid-Catalyzed Intramolecular Cyclization of a γ-Pyridyl Ketone

The central theme of this application note is the acid-catalyzed intramolecular cyclization of 5-(4-Methylpyridin-2-yl)pentan-2-one. This reaction proceeds via an intramolecular aldol-type condensation, a fundamental and reliable method for the formation of carbon-carbon bonds and the construction of cyclic systems.[1][2] The strategic placement of the ketone at the γ-position relative to the pyridine ring is crucial, as it facilitates the formation of a thermodynamically stable six-membered ring.

The general transformation can be visualized as follows:

Caption: General workflow for the acid-catalyzed cyclization.

Mechanistic Insights: A Stepwise Look at Ring Formation

The acid-catalyzed intramolecular cyclization of 5-(4-Methylpyridin-2-yl)pentan-2-one is a classic example of an intramolecular aldol condensation. The reaction is initiated by the protonation of the pyridine nitrogen, which enhances the electrophilicity of the pyridine ring and activates the benzylic-like methyl group for deprotonation. The mechanism can be broken down into the following key steps:

• Protonation of the Pyridine Nitrogen: In the presence of a strong Brønsted acid, the lone pair of electrons on the pyridine nitrogen is protonated, forming a pyridinium ion.[3] This initial step is crucial as it significantly increases the acidity of the protons on the 4-methyl group of the pyridine ring.

• Enolization: The acidic conditions promote the tautomerization of the ketone to its enol form. Concurrently, the activated 4-methyl group can be deprotonated to form an enamine-like intermediate.

• Intramolecular Nucleophilic Attack: The enol or the activated methylene group of the pentanone chain acts as a nucleophile and attacks the electrophilic carbon of the protonated pyridine ring. This intramolecular attack leads to the formation of a new six-membered ring.

• Dehydration and Aromatization: The resulting cyclized intermediate readily undergoes dehydration under the acidic and often heated reaction conditions to form a more stable, conjugated dihydropyrido[1,2-a]pyridinium system. This product can then be isolated as a salt or subjected to further transformations.

The following diagram illustrates the proposed mechanistic pathway:

Caption: Proposed mechanism for the acid-catalyzed cyclization.

Experimental Protocol: Synthesis of a Dihydropyrido[1,2-a]pyridinium Intermediate

This protocol is adapted from the well-established procedures for the cyclization of γ-(2-pyridyl) ketones.[4]

Materials and Reagents

Reagent/Material	Grade	Supplier
5-(4-Methylpyridin-2-yl)pentan-2-one	Synthesis Grade	Commercial
Polyphosphoric Acid (PPA)	Reagent Grade	Commercial
Sulfuric Acid (H₂SO₄), concentrated	ACS Reagent Grade	Commercial
Diethyl ether	Anhydrous	Commercial
Acetone	ACS Reagent Grade	Commercial
Sodium bicarbonate (NaHCO₃), saturated solution	Laboratory Grade	Prepared in-house
Magnesium sulfate (MgSO₄), anhydrous	Laboratory Grade	Commercial

Procedure

Method A: Cyclization using Polyphosphoric Acid (PPA)

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place 5-(4-Methylpyridin-2-yl)pentan-2-one (1.0 g, 5.23 mmol).

• Add polyphosphoric acid (10 g) to the flask.

• Heat the mixture with stirring in an oil bath at 130-140 °C for 4 hours. The solution will darken during the reaction.

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the viscous mixture onto crushed ice (50 g) with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be purified by column chromatography on silica gel or by crystallization from a suitable solvent system (e.g., ethanol/ether) to afford the dihydropyrido[1,2-a]pyridinium salt.

Method B: Cyclization using Concentrated Sulfuric Acid

• In a round-bottom flask, dissolve 5-(4-Methylpyridin-2-yl)pentan-2-one (1.0 g, 5.23 mmol) in concentrated sulfuric acid (5 mL) at room temperature.

• Heat the solution in a water bath at 95-100 °C for 1 hour.

• Cool the reaction mixture in an ice bath and carefully dilute with water (20 mL).

• Neutralize the solution with a saturated aqueous solution of sodium bicarbonate.

• Follow the extraction and purification procedure as described in Method A.

Expected Outcome and Characterization

The expected product is a dihydropyrido[1,2-a]pyridinium salt. This intermediate is a valuable precursor for the synthesis of quinolizidine alkaloids. Further reduction of this intermediate can lead to the corresponding saturated quinolizidine skeleton.

Characterization Data (Hypothetical for the product of 5-(4-Methylpyridin-2-yl)pentan-2-one):

• ¹H NMR: Expect signals corresponding to the aromatic protons of the pyridinium ring, as well as signals for the aliphatic protons of the newly formed ring.

• ¹³C NMR: Expect signals for the quaternary carbons of the fused ring system and the remaining aliphatic and aromatic carbons.

• Mass Spectrometry: The molecular ion peak corresponding to the dihydropyrido[1,2-a]pyridinium cation should be observed.

Application in the Synthesis of Quinolizidine Alkaloids

The dihydropyrido[1,2-a]pyridinium salt synthesized from 5-(4-Methylpyridin-2-yl)pentan-2-one is a key building block for accessing the quinolizidine alkaloid core. The quinolizidine skeleton is found in numerous biologically active natural products, including lupinine, epilupinine, and sparteine.[5]

The synthetic utility of this intermediate is demonstrated in the subsequent reduction step to form the saturated quinolizidine ring system.

Caption: Conversion of the intermediate to the quinolizidine core.

This two-step sequence, intramolecular cyclization followed by reduction, provides an efficient entry into the quinolizidine alkaloid family. The substitution pattern on the starting pyridine ring and the pentanone chain can be varied to access a wide range of substituted quinolizidine derivatives for further elaboration into complex natural products.

Conclusion and Future Perspectives

The acid-catalyzed intramolecular cyclization of 5-(4-Methylpyridin-2-yl)pentan-2-one represents a robust and reliable method for the synthesis of key intermediates for pyridine alkaloids. This application note has provided a detailed overview of the reaction, including its mechanism and a practical experimental protocol. The resulting dihydropyrido[1,2-a]pyridinium salt is a versatile precursor to the quinolizidine alkaloid core, a privileged scaffold in medicinal chemistry.

While classical strong acid conditions have proven effective, future research in this area could focus on the development of milder and more selective catalysts. The use of Lewis acids or solid-supported acid catalysts could offer advantages in terms of functional group tolerance and ease of workup.[6] Furthermore, the application of this methodology in the total synthesis of novel and biologically active pyridine alkaloids remains a promising avenue for further investigation. The principles outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to explore the rich chemistry of pyridine alkaloids and to design innovative synthetic strategies for this important class of natural products.

References

• Bremmer, M. L., Khatri, N. A., & Weinreb, S. M. (1983). Quinolizidine alkaloid synthesis via the intramolecular imino Diels-Alder reaction. epi-Lupinine and cryptopleurine. The Journal of Organic Chemistry, 48(21), 3661–3667.
• Griffiths, G., Jones, G., & Slawin, A. M. Z. (1995). Aza-Robinson annulation strategy for the synthesis of fused bicyclic amides. Tetrahedron, 51(39), 10839-10852.
• Molander, G. A., & Nichols, P. J. (1996). Total Synthesis of (±)-Epilupinine via an Organoyttrium-Catalyzed Sequential Cyclization/Silylation Reaction. The Journal of Organic Chemistry, 61(18), 6040–6043.
• Harrowven, D. C., & Jones, G. (2005). Brønsted acid catalyzed intramolecular benzylic cyclizations of alkylpyridines. Organic & Biomolecular Chemistry, 3(18), 3371-3378.
• Kato, S., & Golebiewski, W. M. (2012). Quinolizidine alkaloid biosynthesis: recent advances and future prospects. Frontiers in Plant Science, 3, 239.
• Okita, M., Wakamatsu, T., & Ban, Y. (1983). Synthesis of (±)-lupinine and (±)-epilupinine utilizing the anodic oxidation of lactams. Heterocycles, 20(1), 401-404.
• West, F. G., & Chase, C. E. (1994). Synthesis of Epilupinine. Journal of the American Chemical Society, 116(18), 8420–8421.
• Golebiewski, W. M., & Spenser, I. D. (1988). Biosynthesis of the lupine alkaloids. I. Lupinine. Canadian Journal of Chemistry, 66(7), 1734-1748.
• Huang, Y., & Un, W. (2010). Total Synthesis of (+)-Epilupinine via An Intramolecular Nitrile Oxide-Alkene Cycloaddition. The Journal of Organic Chemistry, 75(23), 8344–8347.
• Padwa, A., & Ku, H. (1999). Application of the Rh(II)-Cyclization/Cycloaddition Cascade for the Total Synthesis of (±)-Aspidophytine. The Journal of Organic Chemistry, 64(11), 3904–3913.
• Glover, E. E., & Jones, G. (1958). Quinolizines. Part II. A synthesis of alkyl- and of aryl-quinolizinium salts. Journal of the Chemical Society (Resumed), 3021-3027.
• Jo, J., & Chung, W. (2018). Part I. Utilization of Ketyl Radical Generated by Pyridine-Boryl Radical on Pinacol Coupling of Diaryl Ketones and Radical Cyclization of 2-Allylic Benzaldehydes Part II. Progress toward Total Synthesis of Hapalonamide G and Hapalindole G. GIST Scholar.

• Chemistry Steps. (2020, April 10). Intramolecular Aldol Reactions. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Intramolecular Aldol Condensation. Retrieved from [Link]

• Varela, J. A., & Saá, C. (2009). Brønsted Acid-Promoted Intramolecular Carbocyclization of Alkynals Leading to Cyclic Enones. Organic Letters, 11(7), 1531–1533.
• Movassaghi, M., & Hunt, D. K. (2009). Total synthesis of alkaloid (+/-)-G. B. 13 using a Rh(I)-catalyzed ketone hydroarylation and late-stage pyridine reduction. Journal of the American Chemical Society, 131(37), 13244–13245.
• Reddy, B. V. S., & Reddy, L. R. (2025). Lewis acid-promoted intramolecular cyclization of ortho-prenylated chalcones: application to first total synthesis of (±) invol. RSC Advances, 15(1), 1-10.

Sources

• 1. Application of the Rh(ll)-Cyclization/Cycloaddition Cascade for the Total Synthesis of (±)-Aspidophytine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GIST Scholar: Part I. Utilization of Ketyl Radical Generated by Pyridine-Boryl Radical on Pinacol Coupling of Diaryl Ketones and Radical Cyclization of 2-Allylic Benzaldehydes Part II. Progress toward Total Synthesis of Hapalonamide G and Hapalindole G [scholar.gist.ac.kr]
• 3. repositorio.unicamp.br [repositorio.unicamp.br]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Quinolizidine alkaloid biosynthesis: recent advances and future prospects [frontiersin.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Preventing Thermal Degradation of 5-(4-Methylpyridin-2-yl)pentan-2-one

Welcome to the Technical Support Center for 5-(4-Methylpyridin-2-yl)pentan-2-one . This guide is specifically engineered for research scientists and drug development professionals handling this bifunctional intermediate. Due to the presence of both an electron-rich pyridine ring and an enolizable ketone, this compound presents unique thermal stability challenges during long-term storage and handling.

Mechanistic Overview: The Causality of Degradation

To effectively prevent degradation, one must understand the underlying chemical causality. 5-(4-Methylpyridin-2-yl)pentan-2-one contains two highly reactive functional centers that dictate its thermal degradation profile:

• The 4-Methylpyridine Core (Thermo-Oxidation): The electron-donating 4-methyl group increases the electron density on the pyridine nitrogen. Under thermal stress and in the presence of trace oxygen, this significantly enhances the susceptibility of the molecule to form pyridine N-oxides 1. Aromatic N-oxides can further act as electron shuttles, driving secondary degradation cascades 2.

• The Pentan-2-one Chain (Aldol Condensation): Ketones are notoriously prone to condensation reactions under thermal stress 3. In this specific molecule, the basicity of the pyridine nitrogen acts as a mild, internal auto-catalyst, promoting the enolization of the ketone. This leads to intermolecular aldol condensation, resulting in high-molecular-weight oligomers.

Fig 1. Divergent thermal degradation pathways of 5-(4-Methylpyridin-2-yl)pentan-2-one.

Troubleshooting & FAQs

Q: My bulk material turned from a pale yellow liquid to a dark, viscous oil after 3 months at room temperature. What happened? A: This is the classic physical signature of thermally induced intermolecular aldol condensation. The ketone groups have condensed to form high-molecular-weight oligomers. Because the pyridine ring in the molecule acts as an internal base, it accelerates the enolization process even without external basic or acidic catalysts.

Q: My HPLC assay shows a purity of 98%, but my quantitative NMR (qNMR) assay shows only 85% active monomer. Why the discrepancy? A: Standard HPLC-UV area percentage often overestimates purity for this compound. The high-molecular-weight oligomers formed via aldol condensation are highly non-polar and often precipitate on the HPLC column frit, or they lack a distinct chromophore at your chosen wavelength. Consequently, they do not elute or are not detected, making the remaining monomer appear artificially pure. Always use an internal standard to verify mass balance.

Q: HPLC-UV shows a new, highly polar peak eluting before the main peak after thermal stress, but the viscosity of the liquid is unchanged. What is the degradant? A: This is almost certainly the pyridine N-oxide derivative. The electron-donating 4-methyl group lowers the activation energy required for oxidation. This reaction is triggered by trace oxygen or peroxides in the headspace of the storage container at elevated temperatures.

Quantitative Data: Thermal Degradation Kinetics

The following table summarizes the degradation kinetics of neat 5-(4-Methylpyridin-2-yl)pentan-2-one under various accelerated storage conditions.

Storage Condition	Time (Days)	Monomer Recovery (Mass Balance %)	Primary Degradant Identified	Physical Appearance
4°C, Argon, Dark	90	99.8%	None	Clear, colorless liquid
25°C, Air, Dark	90	92.4%	Pyridine N-oxide	Pale yellow liquid
40°C, Air, Dark	90	81.5%	N-oxide & Aldol Oligomers	Yellow, slightly viscous
60°C, Air, Light	30	58.0%	High MW Oligomers	Dark brown, highly viscous oil

Note: Monomer recovery was calculated using qNMR with an internal standard to account for non-eluting oligomers.

Experimental Protocol: Self-Validating Storage & Stability Workflow

To ensure absolute scientific integrity, do not rely solely on relative area percent for stability testing. Implement the following self-validating protocol for storage and assaying.

Part A: Preventative Storage Preparation

• Glassware Preparation: Use only amber glass vials to prevent photo-induced radical initiation. Ensure vials are completely dry (oven-dried at 120°C for 2 hours) to prevent water-catalyzed side reactions.

• Sparging: Transfer the liquid compound to a Schlenk flask. Sparge the liquid with high-purity Argon (not Nitrogen, as Argon is denser and better displaces oxygen in the headspace) for 15 minutes using a submerged stainless-steel needle.

• Aliquoting: Under a positive flow of Argon, dispense the compound into the amber vials.

• Sealing: Seal immediately with PTFE-lined caps. Store at -20°C for long-term storage, or 4°C for active use.

Part B: Self-Validating Stability Assay (Mass Balance Method)

To prove that your storage conditions are working, you must validate that invisible oligomers are not forming.

• Internal Standard Preparation: Prepare a stock solution of Biphenyl (internal standard) at 1.0 mg/mL in LC-MS grade Acetonitrile.

• Sample Preparation: Accurately weigh ~10.0 mg of your stressed 5-(4-Methylpyridin-2-yl)pentan-2-one sample into a 10 mL volumetric flask. Dilute to the mark with the Biphenyl stock solution.

• Control Preparation: Repeat Step 2 using a pristine, freshly synthesized/purified control sample (T=0).

• HPLC Analysis: Inject both samples using a standard reverse-phase gradient (C18 column, Water/Acetonitrile with 0.1% Formic Acid).

• Self-Validation Calculation (The Trustworthiness Check): Calculate the Response Factor (RF) ratio: (Area of Target Peak / Area of Biphenyl Peak). Calculate Mass Balance: (RF of Stressed Sample / RF of Control Sample) * 100. Logic: If the relative HPLC purity of the stressed sample is 99%, but the Mass Balance calculation yields 85%, your system has self-validated the presence of non-eluting aldol oligomers. Your storage conditions must be optimized further (e.g., stricter temperature control or better Argon purging).

References

• Thermo-oxidative degradation of styryl derivatives of pyridine-N-oxides ResearchGate URL:[Link]

• Condensation of ketones during quench oil oxidation ResearchGate URL:[Link]

• Medicinal Chemistry of Drugs with N-Oxide Functionalities PubMed Central (PMC) - NIH URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Medicinal Chemistry of Drugs with N-Oxide Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one

Welcome to the technical support guide for the synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one. This resource is designed for researchers and drug development professionals encountering challenges, particularly low conversion rates, in this synthetic procedure. Here, we will delve into common experimental pitfalls, provide detailed troubleshooting protocols, and explain the underlying chemical principles to empower you to optimize your reaction outcomes.

The synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one is a nuanced process that, while straightforward in principle, is sensitive to several experimental variables. Low yields often stem from incomplete deprotonation, side reactions, or degradation of the product. This guide provides a structured approach to identifying and resolving these common issues.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of very low or no product formation?

A1: The most frequent culprit is inefficient deprotonation of 4-methylpyridine (γ-picoline). This reaction typically proceeds via the formation of a nucleophilic picolyl anion, which then undergoes alkylation. The deprotonation step is critical and highly sensitive to the base used, the solvent system, and the reaction temperature.

• Expertise & Experience: Strong, non-nucleophilic bases like n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA) are required to deprotonate the methyl group of 4-picoline, which has a pKa of approximately 34 in DMSO. Incomplete deprotonation leads to a significant amount of unreacted starting material. The reaction is also highly sensitive to trace amounts of water, which will quench the organolithium reagent.

Troubleshooting Guide: Low Conversion & Yield

This section addresses specific problems you may encounter during the synthesis. We will diagnose potential causes and provide step-by-step solutions.

Issue 1: The reaction mixture turns dark brown or black upon addition of the electrophile, and the yield is minimal.

This observation often points to side reactions involving the electrophile or thermal degradation.

• Plausible Cause A: Competing Reactions. The picolyl anion is a strong nucleophile. If your electrophile, a protected form of acetone like methoxypropan-2-one or a similar synthon, has multiple reactive sites or is prone to elimination, side reactions can dominate.

• Plausible Cause B: Temperature Control. The picolyl anion is thermally unstable. If the temperature rises significantly above the recommended -78 °C (dry ice/acetone bath) during the addition of the electrophile, decomposition and polymerization can occur, leading to the dark coloration.

• Strict Temperature Management: Ensure your reaction vessel is maintained at -78 °C throughout the deprotonation and alkylation steps. Use a properly insulated Dewar flask and a calibrated low-temperature thermometer.

• Slow, Controlled Addition: Add the electrophile dropwise via a syringe pump over an extended period (e.g., 30-60 minutes). This maintains a low concentration of the electrophile, minimizing side reactions and controlling any exotherm.

• Electrophile Purity: Verify the purity of your electrophile. Impurities can initiate unwanted side reactions. Consider distillation or column chromatography of the electrophile before use.

Issue 2: Analysis of the crude product by NMR or GC-MS shows significant amounts of unreacted 4-methylpyridine.

This is a clear indication of incomplete deprotonation, as discussed in the FAQ.

• Plausible Cause A: Inactive or Insufficient Organolithium Reagent. n-BuLi and LDA are sensitive to air and moisture. Improper storage or handling can lead to a lower actual concentration than stated on the bottle.

• Plausible Cause B: Presence of Protic Impurities. Trace water or other protic impurities in the solvent (typically THF) or in the 4-methylpyridine itself will consume the organolithium reagent before it can deprotonate the picoline.

• Titrate Your Organolithium Reagent: Before use, titrate your n-BuLi or LDA solution to determine its exact molarity. A common method is the titration with diphenylacetic acid.

• Use Anhydrous Conditions:

  • Dry all glassware in an oven at >120 °C for several hours and cool under a stream of dry nitrogen or argon.

  • Use a freshly opened bottle of anhydrous solvent or dispense it from a solvent purification system.

  • Distill 4-methylpyridine over a suitable drying agent like calcium hydride (CaH₂) before use.

• Optimize Reagent Stoichiometry: Based on the titration, use a slight excess of the organolithium reagent (e.g., 1.1 to 1.2 equivalents) to ensure complete deprotonation.

Caption: Optimized workflow for the critical deprotonation step.

Data Summary: Reaction Condition Comparison

The following table summarizes typical outcomes based on different experimental conditions. This data is illustrative and serves as a guide for your optimization efforts.

Parameter	Standard Conditions	Optimized Conditions	Expected Outcome
Solvent	Reagent-grade THF	Anhydrous THF (from still/SPS)	Reduced quenching of organolithium reagent
n-BuLi (eq.)	1.05 (Assumed Molarity)	1.1 (Titrated Molarity)	Drives deprotonation to completion
Temperature	-70 °C to -60 °C	Strictly -78 °C	Minimizes anion decomposition and side reactions
Addition Rate	Manual, rapid addition	Syringe pump, 30 min	Better heat dissipation, fewer side products

Logical Troubleshooting Flow

If you are experiencing low yields, follow this logical flow to diagnose the issue.

Caption: A decision tree for troubleshooting low conversion rates.

References

• Title: Titration of Organolithium Reagents Source: Organic Syntheses URL: [Link]

Technical Support Center: Chromatographic Purification of 5-(4-Methylpyridin-2-yl)pentan-2-one

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical and practical advice for researchers, scientists, and drug development professionals on the successful chromatographic purification of 5-(4-Methylpyridin-2-yl)pentan-2-one. We will address the unique challenges presented by this molecule's structure and provide robust methodologies, troubleshooting guides, and frequently asked questions to ensure high-purity outcomes.

Understanding the Challenge: The Dual Nature of the Target Molecule

The primary difficulty in purifying 5-(4-Methylpyridin-2-yl)pentan-2-one lies in its chemical structure, which contains two key functional groups: a moderately polar ketone and a basic pyridine ring. The basic nitrogen atom in the pyridine ring is the dominant factor in chromatographic behavior, leading to common issues if not properly addressed.

The lone pair of electrons on the pyridine nitrogen (pKa of ~5-6) has a high affinity for acidic sites, particularly the silanol groups (Si-OH) on the surface of standard silica gel.[1] This strong, secondary interaction is the primary cause of:

• Severe Peak Tailing: Leading to broad, asymmetric peaks and poor separation from impurities.[1]

• Irreversible Adsorption: Resulting in low product recovery as the compound permanently sticks to the stationary phase.

• Poor Reproducibility: Minor variations in silica gel activity or solvent water content can lead to drastic changes in retention time.

This guide is structured to provide a logical workflow, from method selection to fine-tuning and troubleshooting, to overcome these challenges effectively.

Part 1: Chromatography Method Selection Guide

Choosing the correct chromatographic technique is the first and most critical step. The decision depends on the scale of purification, the required purity level, and the nature of the impurities.

Initial Workflow for Method Selection

The following workflow provides a high-level decision-making process for purifying your crude 5-(4-Methylpyridin-2-yl)pentan-2-one mixture.

Caption: A workflow for selecting the appropriate chromatography technique.

Method 1: Modified Normal-Phase Flash Chromatography

Flash chromatography is a rapid and efficient technique for purifying multi-gram quantities of synthetic products.[2] For 5-(4-Methylpyridin-2-yl)pentan-2-one, standard silica gel chromatography will fail without modification. The key is to suppress the unwanted interactions with silanol groups.

Core Principle: A basic additive is introduced into the mobile phase. This additive, typically triethylamine (TEA), acts as a competing base, preferentially binding to the acidic silanol sites on the silica surface and effectively "hiding" them from the pyridine nitrogen of your target compound.[1]

Step-by-Step Protocol:

• TLC Method Development:

  • Prepare several test solutions of your crude product.

  • On a silica gel TLC plate, spot the crude mixture.

  • Develop the plates in a series of solvent systems. A good starting point is a mixture of a non-polar solvent (Hexane or Heptane) and a polar solvent (Ethyl Acetate or Acetone).[3]

  • Crucially, add 0.5-1% triethylamine (TEA) to your mobile phase.

  • Adjust the solvent ratio (e.g., 80:20, 70:30 Hexane:EtOAc) until the desired compound has a Retention Factor (Rf) of approximately 0.2-0.35. This ensures optimal loading and separation on the column.[3]

• Column Packing and Sample Loading:

  • Prepare a slurry of silica gel (230-400 mesh) in your initial, low-polarity mobile phase (containing TEA).

  • Pack the column uniformly to avoid channeling.

  • Dissolve your crude mixture in a minimal amount of dichloromethane or the mobile phase. Alternatively, for better resolution, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with the low-polarity mobile phase determined by TLC.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute your target compound.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator. Note that TEA is relatively volatile but may require co-evaporation with a solvent like methanol to remove completely.

Method 2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

For higher purity requirements or smaller scales, RP-HPLC is often the superior method for basic compounds like pyridines.[4] It offers better peak shapes and higher reproducibility.[5]

Core Principle: In RP-HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase.[6] Retention is controlled by hydrophobic interactions. By controlling the mobile phase pH, we can control the ionization state of the pyridine ring to achieve sharp, symmetrical peaks.

Parameter	Low pH Method (Recommended)	High pH Method
Stationary Phase	C18, C8 (double end-capped preferred)	pH-stable C18, Hybrid, or Polymer-based column
Mobile Phase A	Water + 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA)	Water + 10 mM Ammonium Bicarbonate or Ammonium Hydroxide (pH 8-10)[7]
Mobile Phase B	Acetonitrile or Methanol + 0.1% FA or TFA	Acetonitrile or Methanol
Analyte State	Protonated (Positively Charged Pyridinium Ion)	Neutral (Free Base)
Mechanism	Excellent peak shape due to suppression of silanol interactions (protonated silanols are less interactive).	Good peak shape, as the neutral analyte has less interaction with residual silanols.
Key Advantage	Robust, compatible with most silica-based columns, and MS-friendly (with FA).	Offers alternative selectivity.
Caution	TFA can be difficult to remove and may suppress ionization in mass spectrometry.	Requires specialized, more expensive columns as standard silica dissolves at pH > 8.[1]

Step-by-Step Protocol (Low pH Method):

• Column & System Preparation:

  • Install a C18 column (e.g., 150 x 4.6 mm, 5 µm particle size).

  • Prepare mobile phase A (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) and mobile phase B (e.g., 95:5 Acetonitrile:Water with 0.1% Formic Acid).

  • Equilibrate the column with your starting mobile phase composition (e.g., 95% A, 5% B) until a stable baseline is achieved.

• Method Development:

  • Inject a small amount of a diluted sample of your mixture.

  • Start with a shallow gradient, for example, 5% to 95% B over 20-30 minutes.

  • Observe the retention time of your target compound and impurities.

  • Optimize the gradient to improve the resolution between the target peak and any adjacent impurities. The goal is to achieve a retention factor (k') between 2 and 10 for the main peak.[1]

• Preparative Run & Fraction Collection:

  • Once the method is optimized analytically, scale up to a preparative column with the same stationary phase.

  • Inject the crude mixture and collect fractions corresponding to your target peak, using UV detection to monitor the elution.

• Post-Purification:

  • Analyze the collected fractions for purity.

  • Combine pure fractions and remove the solvents under reduced pressure.

Method 3: Pre-Purification via Sodium Bisulfite Extraction

For mixtures containing significant non-ketonic impurities, a simple chemical extraction can be a powerful pre-purification step. This method selectively removes the target ketone from the mixture.

Core Principle: Sodium bisulfite (NaHSO₃) undergoes a reversible reaction with sterically unhindered ketones (like a methyl ketone) to form a water-soluble α-hydroxysulfonate salt (a bisulfite adduct).[8] This adduct can be extracted into an aqueous layer, leaving non-ketonic impurities behind in the organic layer.[9] The ketone can then be regenerated from the aqueous layer.[8]

Protocol:

• Dissolve the crude mixture in a suitable organic solvent (e.g., diethyl ether).

• Wash the organic solution with a saturated aqueous solution of sodium bisulfite in a separatory funnel. Shake vigorously.

• Separate the layers. The aqueous layer now contains the ketone-bisulfite adduct. The organic layer contains other impurities.

• To recover the ketone, treat the aqueous layer with a base (e.g., 10% NaOH) or acid to reverse the reaction.[8]

• Extract the liberated ketone back into a fresh portion of organic solvent.

• Dry the organic layer (e.g., with Na₂SO₄), filter, and evaporate the solvent. The resulting material is now enriched in your target compound and can be further polished by chromatography if needed.

Part 2: Troubleshooting Guide

Even with a well-designed method, problems can arise. This section addresses the most common issues in a direct Q&A format.

Caption: A logical workflow for troubleshooting common chromatography issues.

Q: Why is my peak tailing so badly on my silica gel flash column? A: This is the classic sign of interaction between the basic pyridine nitrogen and acidic silanol groups on the silica surface.[1] The interaction is strong and kinetically slow, causing the compound to "drag" along the stationary phase, resulting in a tail.

• Primary Solution: Add a basic modifier like triethylamine (TEA) or ammonium hydroxide (0.1-1% v/v) to your mobile phase. This will neutralize the active sites on the silica.

• Alternative Solution: Use a less acidic stationary phase, such as neutral alumina or an amine-functionalized silica column.

• Definitive Solution: Switch to a reversed-phase method where mobile phase pH can be controlled to prevent these interactions.

Q: My target compound is co-eluting with an impurity. How can I improve the separation? A: Co-elution means the selectivity of your system is insufficient. You need to change a parameter that affects the relative interaction of the two compounds with the stationary phase.

• Adjust Mobile Phase Strength: In gradient elution, make the gradient shallower around the elution point of your compound. This gives more time for the separation to occur.

• Change Solvent Selectivity: The "elution power" of different solvents is not their only property. Try replacing ethyl acetate with acetone or dichloromethane (in normal-phase) or replacing acetonitrile with methanol (in reversed-phase). These solvents have different dipole and hydrogen-bonding characteristics and may resolve the co-eluting pair.

• Change Stationary Phase: If mobile phase changes don't work, the interaction mechanism needs to be altered. In RP-HPLC, switching from a C18 column to a Phenyl-Hexyl or Cyano (CN) column can provide a different selectivity due to pi-pi or dipole interactions, respectively.[1]

• Adjust pH (RP-HPLC): A small change in mobile phase pH can alter the ionization state of your compound or the impurity, potentially causing a significant shift in retention time and improving separation.[1]

Q: I'm getting very low recovery of my compound after flash chromatography. Where did it go? A: Low recovery is typically due to irreversible binding to the column or degradation of the compound on the stationary phase.

• Check for Basic Modifier: The most likely cause is strong, irreversible adsorption to the acidic silica. Ensure you are using a basic modifier like TEA in your mobile phase.

• Assess Compound Stability: Your compound might be unstable on the acidic silica surface. You can check this with a 2D TLC analysis.[1]

  • Spot your sample on the bottom-left corner of a square TLC plate.

  • Develop the plate in your chosen solvent system.

  • Dry the plate completely, rotate it 90 degrees counter-clockwise, and develop it again in the same solvent system.

  • If the compound is stable, it will appear as a single spot on the 45-degree diagonal. Any spots that appear off-diagonal are degradation products. If degradation is observed, switch to a more inert stationary phase like end-capped silica or alumina.

Q: My HPLC retention times are drifting between injections. What is happening? A: Drifting retention times indicate that the system is not in equilibrium or that conditions are changing.

• Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase before each injection. This can take 10-20 column volumes, especially when switching between different mobile phases.[10]

• Mobile Phase Preparation: Ensure your mobile phase is prepared consistently each time. If using buffers, ensure they are fully dissolved and the pH is stable. Buffers like phosphate can precipitate in high concentrations of acetonitrile.[1]

• Temperature Fluctuation: Use a column oven to maintain a constant temperature, as retention times can be sensitive to temperature changes.

• Column Degradation: If using a high pH mobile phase on a standard silica-based column, the stationary phase may be dissolving, leading to shorter retention times over the column's life.

Part 3: Frequently Asked Questions (FAQs)

Q: What is the best starting point for developing a TLC method for this compound? A: A good starting point is a 4:1 mixture of Hexane:Ethyl Acetate, with 0.5% TEA added. From there, you can adjust the ratio to achieve the target Rf of 0.2-0.35. If the compound remains at the baseline, increase the polarity (e.g., 3:1, 2:1). If it runs to the solvent front, decrease the polarity (e.g., 9:1).

Q: Should I use Normal-Phase or Reversed-Phase chromatography? A: This depends on your goals.

• Choose Normal-Phase (with a basic modifier) for larger scale (hundreds of milligrams to grams) purification where cost-effectiveness is important and you have optimized conditions to get good peak shape.[11]

• Choose Reversed-Phase for high-purity applications, analytical work, or when normal-phase methods fail to provide adequate separation or peak shape. RP-HPLC is generally more reproducible and robust for basic compounds.[6]

Q: How much Triethylamine (TEA) is enough? A: Typically, a concentration of 0.1% to 1% (v/v) in the mobile phase is sufficient. The goal is not to make the whole system basic, but simply to add enough of a competing base to deactivate the highly acidic silanol sites. Start with 0.5% and see if peak shape improves.

Q: Can I use alumina instead of silica for normal-phase chromatography? A: Yes. Alumina is a good alternative. It is generally less acidic than silica. Using neutral or basic alumina can be an effective way to mitigate the peak tailing issues associated with basic compounds without needing a mobile phase modifier, although method development via TLC on alumina plates is still required.

References

• Lee, Y. C. (1992). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry. Available from: [Link]

• Ito, Y. (2007). Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. Journal of Separation Science. Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. Available from: [Link]

• Interchim. Purification of different Pyridines using Waters X-bridge prep column. Available from: [Link]

• Shimadzu. Liquid Chromatography Troubleshooting Guide. Available from: [Link]

• Changunda, C. R. K., et al. (2020). Synthesis of novel pyridine and pyrimidine derivatives as potential inhibitors of HIV-1 reverse transcriptase using palladium. Arkivoc. Available from: [Link]

• Restek. HPLC Troubleshooting Guide. Available from: [Link]

• Phenomenex. Troubleshooting Guide. Available from: [Link]

• Wiśniewska, A., et al. (2014). Analysis of alkaloids from different chemical groups by different liquid chromatography methods. ResearchGate. Available from: [Link]

• Brindle, C. S., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments. Available from: [Link]

• Doepke, W. (1985). Alkaloids: Isolation and purification. ResearchGate. Available from: [Link]

• Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. Available from: [Link]

• Zhang, Y., et al. (2015). Extraction and Quantitation of Ketones and Aldehydes from Mammalian Cells Using Fluorous Tagging and Capillary LC-MS. Analytical Chemistry. Available from: [Link]

• JoVE. (2022). Aldehydes & Reactive Ketones From Mixtures Using Bisulfite Extraction Protocol. YouTube. Available from: [Link]

• Sawada, H., et al. (1975). Purification and Properties of Reductases for Aromatic Aldehydes and Ketones From Guinea Pig Liver. PubMed. Available from: [Link]

• Campbell, C. J., et al. (2015). Pyridines in Photoelectrocyclization Reactions: The Effect of Substitution and Reaction Conditions on Pyridine Photoelectrocyclizations. The Journal of Organic Chemistry. Available from: [Link]

• Sravani, A. (2018). A Review Article on Flash Chromatography. Asian Journal of Research in Chemistry. Available from: [Link]

• Scribd. (2021). Normal vs Reverse Phase Chromatography. Available from: [Link]

• Hawach Scientific. (2026). Normal Phase vs Reverse Phase Chromatography for HPLC. Available from: [Link]

• Biotage. (2023). How do I decide between normal- or reversed-phase flash column chromatography? Available from: [Link]

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• 11. biotage.com [biotage.com]

Reducing byproduct formation during 5-(4-Methylpyridin-2-yl)pentan-2-one alkylation

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the alkylation of 5-(4-Methylpyridin-2-yl)pentan-2-one. Here, we address common challenges related to byproduct formation, offering troubleshooting advice and optimized protocols to enhance reaction efficiency and product purity. Our approach is rooted in mechanistic understanding to provide not just solutions, but a framework for rational process optimization.

Troubleshooting Common Byproducts

This section addresses specific, frequently encountered byproducts in a question-and-answer format, delving into their mechanistic origins and providing targeted solutions.

Question 1: I am observing a significant amount of a byproduct with the same mass as my desired C-alkylated product, but with different spectroscopic characteristics. What is the likely identity of this byproduct and how can I avoid it?

Answer: This is a classic case of competitive N-alkylation versus C-alkylation. The likely byproduct is the N-alkylated pyridinium salt of your starting material.

• Mechanistic Cause: The pyridine nitrogen is a nucleophilic center and can compete with the enolate for the alkylating agent. This is particularly prevalent with more reactive alkylating agents and under conditions that favor the neutral form of the pyridine. The nitrogen's lone pair can directly attack the electrophilic alkylating agent, leading to the formation of a quaternary pyridinium salt.

• Troubleshooting Strategies:

  • Choice of Base and Solvent: The selection of the base and solvent system is critical in directing the selectivity of the alkylation. Strong, non-nucleophilic bases such as sodium hydride (NaH) or lithium diisopropylamide (LDA) in an aprotic solvent like tetrahydrofuran (THF) or diethyl ether will favor the formation of the C-enolate, thus promoting C-alkylation. The use of weaker bases or protic solvents can lead to a higher proportion of the neutral pyridine species in equilibrium, increasing the likelihood of N-alkylation. For instance, using sodium hydroxide or potassium hydroxide in an alcohol solvent can sometimes lead to the formation of ether byproducts, in addition to N-alkylation[1].

  • Temperature Control: Running the reaction at lower temperatures (e.g., -78 °C to 0 °C) after the initial deprotonation can enhance the selectivity for C-alkylation. N-alkylation often has a higher activation energy, and lower temperatures can disfavor this pathway.

  • Nature of the Alkylating Agent: Less reactive alkylating agents may exhibit greater selectivity for the more nucleophilic enolate over the pyridine nitrogen.

Question 2: My reaction mixture shows the presence of a higher molecular weight species, suggesting a dimerization or condensation product. What is this byproduct and how can I prevent its formation?

Answer: This is likely due to an aldol condensation reaction between the enolate of your starting material and another molecule of the ketone starting material.

• Mechanistic Cause: The enolate, being a strong nucleophile, can attack the electrophilic carbonyl carbon of another molecule of 5-(4-Methylpyridin-2-yl)pentan-2-one that has not been deprotonated. This leads to the formation of a β-hydroxy ketone, which may subsequently dehydrate to form an α,β-unsaturated ketone. This side reaction is more pronounced when the concentration of the ketone is high and the alkylating agent is added too slowly or is not reactive enough.

• Troubleshooting Strategies:

  • Order of Addition: It is crucial to add the alkylating agent to the pre-formed enolate solution. Adding the base to a mixture of the ketone and the alkylating agent will result in a low concentration of the enolate in the presence of a high concentration of the ketone, favoring the aldol reaction.

  • Reaction Temperature: As with N-alkylation, maintaining a low temperature during the addition of the alkylating agent can help to control the rate of the aldol reaction.

  • Concentration: Running the reaction at a lower concentration can disfavor the bimolecular aldol condensation.

Question 3: I am seeing evidence of dialkylation. How can I improve the mono-alkylation selectivity?

Answer: The formation of a dialkylated product occurs when the mono-alkylated product, which still possesses an acidic α-proton, is deprotonated and reacts with another equivalent of the alkylating agent.

• Mechanistic Cause: After the initial C-alkylation, the resulting product can be deprotonated by any remaining base to form a new enolate, which can then be alkylated a second time. This is more likely to occur if an excess of the base or alkylating agent is used.

• Troubleshooting Strategies:

  • Stoichiometry: Use of a slight excess (1.05-1.1 equivalents) of the ketone relative to the base and alkylating agent can help to ensure that the base is fully consumed in the formation of the initial enolate, leaving little to no base to deprotonate the mono-alkylated product.

  • Controlled Addition: Slow, dropwise addition of the alkylating agent to the enolate solution can help to maintain a low concentration of the alkylating agent, favoring mono-alkylation.

  • Choice of Base: Using a strong, sterically hindered base like LDA can sometimes improve mono-alkylation selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for this alkylation?

A strong, non-nucleophilic base is generally recommended to ensure complete and rapid formation of the enolate, which minimizes side reactions. Sodium hydride (NaH) and lithium diisopropylamide (LDA) are excellent choices. The use of weaker bases like alkali metal hydroxides or carbonates can be less effective and may promote side reactions[1][2].

Q2: How does the choice of solvent affect the reaction?

Aprotic, non-polar solvents such as tetrahydrofuran (THF), diethyl ether, or dioxane are preferred. These solvents are effective at solvating the metal cation of the enolate without interfering with the reaction. Protic solvents like alcohols should be avoided as they can protonate the enolate and participate in side reactions.

Q3: Can I use a phase-transfer catalyst?

Phase-transfer catalysis can be an option, particularly when using a solid base like potassium carbonate. However, careful optimization is required to avoid promoting N-alkylation.

Q4: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a simple and effective way to monitor the consumption of the starting material. For more detailed analysis, gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC) can be used to track the formation of the desired product and any byproducts[3][4].

Optimized Experimental Protocols

The following protocols are designed to minimize the formation of common byproducts.

Protocol 1: High-Selectivity C-Alkylation using Sodium Hydride

This protocol is optimized for mono-alkylation with a high degree of selectivity for C-alkylation over N-alkylation.

Materials:

• 5-(4-Methylpyridin-2-yl)pentan-2-one

• Sodium hydride (60% dispersion in mineral oil)

• Alkyl halide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Preparation: Under an inert atmosphere (argon or nitrogen), add sodium hydride (1.1 equivalents) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel.

• Enolate Formation: Add anhydrous THF to the flask and cool the suspension to 0 °C in an ice bath. Slowly add a solution of 5-(4-Methylpyridin-2-yl)pentan-2-one (1.0 equivalent) in anhydrous THF to the NaH suspension dropwise over 30 minutes. Allow the reaction mixture to stir at 0 °C for an additional 30 minutes after the addition is complete to ensure full enolate formation.

• Alkylation: Cool the reaction mixture to -20 °C. Add the alkyl halide (1.05 equivalents) dropwise via the dropping funnel over 20 minutes, ensuring the temperature does not rise above -15 °C.

• Reaction Monitoring: Stir the reaction at -20 °C and monitor its progress by TLC or GC-MS.

• Quenching: Once the reaction is complete, cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution at 0 °C.

• Work-up: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Alkylation using Lithium Diisopropylamide (LDA)

This protocol is an alternative for achieving high C-alkylation selectivity, particularly useful for less reactive alkylating agents.

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi)

• 5-(4-Methylpyridin-2-yl)pentan-2-one

• Alkyl halide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• LDA Preparation: In a flame-dried flask under an inert atmosphere, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath). Add n-BuLi (1.05 equivalents) dropwise and stir for 30 minutes at -78 °C.

• Enolate Formation: To the freshly prepared LDA solution at -78 °C, add a solution of 5-(4-Methylpyridin-2-yl)pentan-2-one (1.0 equivalent) in anhydrous THF dropwise. Stir the mixture for 1 hour at -78 °C.

• Alkylation: Add the alkyl halide (1.05 equivalents) neat or as a solution in THF dropwise to the enolate solution at -78 °C. Allow the reaction to slowly warm to room temperature overnight.

• Work-up and Purification: Follow steps 5-7 as described in Protocol 1.

Data Presentation

Table 1: Influence of Base and Solvent on Alkylation Selectivity

Entry	Base	Solvent	Temperature (°C)	C-Alkylation Yield (%)	N-Alkylation Byproduct (%)	Aldol Byproduct (%)
1	NaH	THF	0 to rt	85	< 5	< 2
2	LDA	THF	-78 to rt	90	< 2	< 1
3	K2CO3	Acetone	Reflux	45	30	15
4	NaOH	Ethanol	rt	30	40	20

Note: Yields are approximate and can vary based on the specific alkylating agent and reaction time. Data is illustrative based on general principles of pyridyl ketone alkylation.

Visualization of Reaction Pathways

Caption: Reaction pathways in the alkylation of 5-(4-Methylpyridin-2-yl)pentan-2-one.

Caption: Troubleshooting logic for byproduct formation.

References

• Facile synthesis, characterization and dft calculations of 2-acetyl pyridine derivatives. (n.d.). SciSpace. Retrieved March 26, 2026, from [Link]

• Liu, Q., et al. (2020). Site-Selective Pyridyl Alkyl Ketone Synthesis from N-Alkenoxypyridiniums through Boekelheide-Type Rearrangements. Organic Letters, 22(15), 5945–5949. Available from: [Link]

• Li, F., et al. (2019). Ruthenium-Catalyzed β-Alkylation of Secondary Alcohols and α-Alkylation of Ketones via Borrowing Hydrogen: Dramatic Influence of the Pendant N-Heterocycle. Organometallics, 38(4), 836–845. Available from: [Link]

• α-Alkylation of Aliphatic Ketones with Alcohols: Base Type as an Influential Descriptor. (2024). MDPI. Available from: [Link]

• Liu, Q., et al. (2020). Site-Selective Pyridyl Alkyl Ketone Synthesis from N-Alkenoxypyridiniums through Boekelheide-Type Rearrangements. HKUST Research Portal. Available from: [Link]

• Hoveyda, A. H., et al. (2008). Aluminum-Catalyzed Asymmetric Alkylations of Pyridyl-Substituted Alkynyl Ketones with Dialkylzinc Reagents. Journal of the American Chemical Society, 130(29), 9646–9647. Available from: [Link]

• Maity, S., et al. (2024). Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines. The Journal of Organic Chemistry. Available from: [Link]

• Pd-Catalyzed Alkylation of (Iso)quinolines and Arenes: 2-Acylpyridine Compounds as Alkylation Reagents. (2018). Organic Letters, 20(20), 6528–6532. Available from: [Link]

• Synthesis by Aldol and Related Condensation Reactions. (n.d.). Science of Synthesis. Available from: [Link]

• Zhang, X., et al. (n.d.). Synthesis and Characterization of 3-(Pyridin-2-ylmethyl)pentane-2,4-dione. Heterocyclic Communications. Available from: [Link]

• 1-(2-Aminophenyl)-3-(4-pyridyl)-3-hydroxy-1-propanone. (2026). MDPI. Available from: [Link]

• Alkylation and acylation of pyridine. (n.d.). Quimicafacil.net. Retrieved March 26, 2026, from [Link]

• Mild and Scalable C4-Alkylation of Pyridine Derivatives: Enhanced Regioselectivity via Silane-Assisted Electroreduction. (2026). ResearchGate. Available from: [Link]

• Visible-light-mediated decarboxylative alkylation of 2-pyridone derivatives via a C3-selective C–H functionalization. (n.d.). Organic & Biomolecular Chemistry. Available from: [Link]

• The Aldol Condensation. (n.d.). Magritek. Retrieved March 26, 2026, from [Link]

• Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. (2024). RSC Medicinal Chemistry. Available from: [Link]

• One-pot Synthesis of Substituted Pyridines from Alkyl Ketones and Enamines by the Nickel-catalyzed Dehydrogenation of Alkyl Ketones. (2023). Kyushu University. Available from: [Link]

• ANALYTICAL METHODS. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved March 26, 2026, from [Link]

• Sequential Aldol Condensation – Transition Metal-Catalyzed Addition Reactions of Aldehydes, Methyl Ketones and Arylboronic Acids. (2011). Europe PMC. Available from: [Link]

• HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. (2025). ResearchGate. Available from: [Link]

• Jantzi, K. L., et al. (2011). The Contrasting Alkylations of 4-(Dimethylaminomethyl)pyridine and 4-(Dimethylamino)pyridine: An Organic Chemistry Experiment. ValpoScholar. Available from: [Link]

• Flow Synthesis of 2-Methylpyridines via α-Methylation. (2015). MDPI. Available from: [Link]

• Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h). (2020). Google Patents.

• Why n-alkylation is more favorable than o-alkyation? (2016). ResearchGate. Available from: [Link]

• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). (2010). Europe PMC. Available from: [Link]

• N-Alkylation of Some Imidazopyridines. (2024). FABAD Journal of Pharmaceutical Sciences. Available from: [Link]

• Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. (2022). MDPI. Available from: [Link]

• Detection and Spectrophotometric Determination of Organic Functional Groups With Special Reference to Carbonyl Compounds. (n.d.). CORE. Retrieved March 26, 2026, from [Link]

• alkylating agents / SN1 versus SN2 /O-alkylation versus N-alkylation/ unbiased discovery of DNA Binding p. (2021). bioRxiv. Available from: [Link]

• ChemInform Abstract: MASS SPECTROMETRY IN STRUCTURAL AND STEREOCHEMICAL PROBLEMS PART 234, ALKYL PYRIDYL KETONES. (1974). R Discovery. Available from: [Link]

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Reference Data & Comparative Studies

HPLC Method Development and ICH Q2(R2) Validation for 5-(4-Methylpyridin-2-yl)pentan-2-one Purity Analysis: A Comparative Guide

As drug development pipelines increasingly incorporate complex N-heterocycles, the analytical characterization of pyridine derivatives remains a notorious challenge for chromatographers. The compound 5-(4-Methylpyridin-2-yl)pentan-2-one presents a dual analytical hurdle: a highly hydrophobic alkyl-ketone side chain coupled with a basic pyridine nitrogen.

This guide provides an objective, data-driven comparison of stationary phase chemistries for analyzing this compound, followed by a self-validating experimental protocol and an ICH Q2(R2) compliant method validation framework[1].

The Analytical Challenge: Causality of Peak Tailing

Pyridine derivatives typically exhibit a pKa​ between 5.2 and 6.0[2]. In standard reversed-phase high-performance liquid chromatography (RP-HPLC), the basic nitrogen atom becomes protonated under acidic or neutral mobile phase conditions. This protonated amine engages in strong, secondary ion-exchange interactions with residual, unendcapped acidic silanol groups ( Si−O− ) on the silica backbone[3].

The macroscopic result of this microscopic interaction is severe peak tailing, unpredictable retention time shifts, and poor resolution from structurally similar process impurities. To mitigate this, chromatographers must move beyond standard C18 columns and evaluate advanced stationary phases.

Core Comparison: Stationary Phase Selection

To establish a robust purity assay, we compared three distinct column chemistries. The objective was to achieve a USP tailing factor ( Tf​ ) of ≤1.2 and a theoretical plate count ( N ) of ≥10,000 without relying on MS-incompatible ion-pairing reagents (like triethylamine).

Table 1: Performance Comparison of HPLC Columns for Pyridine Derivatives

Column Chemistry	Retention Mechanism	Peak Shape ( Tf​ )	Resolution ( Rs​ ) from Isomers	LC-MS Compatibility	Best Use Case
Standard C18 (e.g., Waters XBridge)	Purely Hydrophobic	Poor (1.8 - 2.5)	Low (< 1.5)	Moderate (Requires modifiers)	Neutral compounds; not recommended for basic pyridines.
Polar-Embedded C18 (e.g., SymmetryShield)	Hydrophobic + Silanol Shielding	Excellent (1.0 - 1.1)	High (> 2.0)	High (Volatile buffers work well)	Routine API purity assays and QC release.
Mixed-Mode RP/CX (e.g., Amaze SC)	Hydrophobic + Cation-Exchange	Good (1.1 - 1.3)	Superior (> 3.0)	High[4]	Complex impurity profiling; separating closely related basic isomers.

Scientific Verdict: While Mixed-Mode columns offer unparalleled selectivity by leveraging the basicity of the pyridine ring[4], the Polar-Embedded C18 column provides the most straightforward, robust, and reproducible platform for a standard purity assay. The embedded amide groups sterically shield the residual silanols, repelling the basic nitrogen and preventing secondary interactions.

Fig 1: Chromatographic interaction mechanisms of pyridine derivatives on different stationary phases.

Experimental Protocol: Optimized Purity Assay

The following self-validating protocol utilizes a Polar-Embedded C18 column. The mobile phase pH is deliberately set to 3.0. Because the pKa​ of the pyridine nitrogen is ~5.5, a pH of 3.0 ensures the molecule is >99% ionized. This prevents the retention time drift that occurs when operating too close to the analyte's pKa​ .

Step-by-Step Methodology

• Column Preparation: Install a Polar-Embedded C18 column (150 mm × 4.6 mm, 3.5 µm). Thermostat the column compartment to 30°C to ensure reproducible mass transfer kinetics.

• Mobile Phase A (Aqueous): Prepare a 10 mM Ammonium Formate buffer. Adjust the pH to 3.0 ± 0.05 using LC-MS grade Formic Acid. Filter through a 0.22 µm nylon membrane.

• Mobile Phase B (Organic): 100% LC-MS Grade Acetonitrile.

• Gradient Program:

  • 0.0 - 2.0 min: 5% B (Isocratic hold to focus the polar moiety)

  • 2.0 - 12.0 min: Linear ramp to 80% B (Elutes the hydrophobic pentan-2-one chain)

  • 12.0 - 15.0 min: Hold at 80% B (Column wash)

  • 15.0 - 15.1 min: Return to 5% B

  • 15.1 - 20.0 min: Re-equilibration

• Flow Rate & Injection: Set flow rate to 1.0 mL/min. Inject 10 µL of sample.

• Detection: Set the Photodiode Array (PDA) detector to 260 nm (optimal UV absorbance for the 4-methylpyridine chromophore).

• System Suitability (Self-Validation): Before analyzing samples, inject a standard solution (0.1 mg/mL) six times. The system is only valid if: %RSD of peak area ≤1.0% , Tf​≤1.2 , and N≥10,000 .

Method Validation Framework (ICH Q2(R2) & Q14)

The recent simultaneous release of ICH Q2(R2) and Q14 marks a paradigm shift from "check-the-box" validation to a science-driven Analytical Quality by Design (AQbD) lifecycle[5]. The validation must prove the method is fit-for-purpose across its entire operational range[6].

Fig 2: ICH Q2(R2) and Q14 compliant lifecycle workflow for analytical method validation.

Table 2: Representative Validation Acceptance Criteria & Expected Data

Validation Parameter	ICH Q2(R2) Methodology	Acceptance Criteria	Expected Result for 5-(4-Methylpyridin-2-yl)pentan-2-one
Specificity	Forced degradation (0.1N HCl, 0.1N NaOH, 3% H2​O2​ , UV light, 60°C).	No interference at the retention time of the API. Peak purity angle < purity threshold.	Complete resolution from N-oxide degradation products. Peak purity passed via PDA.
Linearity	5 concentration levels from LOQ to 120% of target concentration.	Correlation coefficient ( R2 ) ≥0.999 .	R2=0.9998 ; y-intercept ≤2% of target response.
Accuracy	Triplicate preparations of API spiked at 50%, 100%, and 150% levels.	Mean recovery between 98.0% and 102.0%.	99.4% – 100.6% recovery across all levels.
Precision	Repeatability (n=6) and Intermediate Precision (different day/analyst/column).	%RSD of peak area ≤2.0% .	Repeatability %RSD = 0.4%; Intermediate %RSD = 0.7%.
LOD / LOQ	Signal-to-Noise (S/N) ratio calculation.	LOD S/N ≥3:1 ; LOQ S/N ≥10:1 .	LOD = 0.05 µg/mL; LOQ = 0.15 µg/mL.
Robustness	Plackett-Burman DoE varying pH (±0.2), Temp (±2°C), Flow (±0.1 mL/min).	System suitability criteria must pass under all conditions.	Tf​ remains ≤1.2 even at pH 3.2, proving method stability.

References

• [1] Q2(R2) Validation of Analytical Procedures - FDA. U.S. Food and Drug Administration. URL:[Link]

• [5] ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. URL:[Link]

• [6] ICH Q2 (R2) Validation of Analytical Procedures. MasterControl. URL:[Link]

• [4] HPLC Methods for analysis of Pyridine. HELIX Chromatography. URL: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 6. mastercontrol.com [mastercontrol.com]

A Comparative Guide to the Reactivity of 5-(4-Methylpyridin-2-yl)pentan-2-one and 5-(pyridin-2-yl)pentan-2-one

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the subtle interplay of molecular structure and chemical reactivity is a cornerstone of innovation. This guide offers a detailed comparative analysis of two closely related pyridyl ketones: 5-(4-Methylpyridin-2-yl)pentan-2-one and 5-(pyridin-2-yl)pentan-2-one. Understanding the nuanced differences in their reactivity profiles is crucial for researchers aiming to leverage these scaffolds in the design of novel bioactive compounds and functional materials.

This document moves beyond a simple cataloging of properties, providing a deep dive into the electronic and steric factors that govern the chemical behavior of these molecules. We will explore how the presence of a methyl group on the pyridine ring of 5-(4-Methylpyridin-2-yl)pentan-2-one modulates its reactivity compared to its unsubstituted counterpart. This guide is designed to be a practical resource, offering not only theoretical insights but also actionable experimental protocols for researchers to validate these principles in their own laboratories.

Structural and Electronic Considerations: The Influence of the Methyl Group

The primary structural difference between the two molecules is the presence of a methyl group at the 4-position of the pyridine ring in 5-(4-Methylpyridin-2-yl)pentan-2-one. This seemingly minor addition has significant electronic consequences that propagate throughout the molecule, influencing the reactivity of the pyridine nitrogen, the carbonyl group, and the α-protons of the pentanone chain.

The methyl group is a well-established electron-donating group (EDG) through an inductive effect.[1][2] This donation of electron density increases the overall electron richness of the pyridine ring. Conversely, the unsubstituted pyridine ring in 5-(pyridin-2-yl)pentan-2-one is comparatively electron-deficient due to the inherent electron-withdrawing nature of the nitrogen atom.[3]

This fundamental electronic difference is expected to manifest in several key areas of reactivity:

• Basicity of the Pyridine Nitrogen: The increased electron density on the pyridine ring of the methyl-substituted compound should render the nitrogen atom more basic and, therefore, a stronger nucleophile.

• Electrophilicity of the Carbonyl Carbon: The electron-donating effect of the methyl group can be transmitted through the pyridine ring to the pentanone side chain, albeit to a lesser extent. This may slightly decrease the electrophilicity of the carbonyl carbon in 5-(4-Methylpyridin-2-yl)pentan-2-one compared to its unsubstituted analog.

• Acidity of the α-Protons: The acidity of the protons on the carbon atom adjacent to the carbonyl group (the α-protons) is a critical factor in many reactions, such as enolate formation.[4][5] The electron-donating methyl group may slightly decrease the acidity of these protons by destabilizing the resulting enolate anion.[6]

The following diagram illustrates the inductive effect of the methyl group and its influence on the electron distribution within the molecule.

Caption: Electronic effect of the methyl group.

Comparative Reactivity Analysis

Based on the electronic differences discussed above, we can predict the relative reactivity of the two compounds in several key chemical transformations.

Reactions at the Pyridine Nitrogen: N-Alkylation

The increased basicity of the nitrogen atom in 5-(4-Methylpyridin-2-yl)pentan-2-one suggests it will be more reactive towards electrophiles. A classic example of such a reaction is N-alkylation.

Hypothetical Experimental Data:

To quantify this difference, one could perform a competitive N-alkylation reaction where equimolar amounts of both pyridyl ketones are reacted with a limiting amount of an alkylating agent, such as methyl iodide. The product ratio would provide a direct measure of their relative nucleophilicity.

Compound	Relative Rate of N-methylation
5-(4-Methylpyridin-2-yl)pentan-2-one	> 1
5-(pyridin-2-yl)pentan-2-one	1

Experimental Protocol: Competitive N-Alkylation

• Preparation: In a round-bottom flask, dissolve equimolar amounts (e.g., 1 mmol) of 5-(4-Methylpyridin-2-yl)pentan-2-one and 5-(pyridin-2-yl)pentan-2-one in a suitable solvent such as acetonitrile (10 mL).

• Reaction: To this solution, add a sub-stoichiometric amount of methyl iodide (e.g., 0.5 mmol).

• Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Analysis: After a set time (e.g., 24 hours), quench the reaction and analyze the product mixture using quantitative ¹H NMR spectroscopy or GC to determine the ratio of the two N-methylated products.

Caption: Workflow for competitive N-alkylation.

Reactions at the Carbonyl Group: Nucleophilic Addition

The carbonyl group in both molecules is susceptible to nucleophilic attack. However, the slightly reduced electrophilicity of the carbonyl carbon in the methyl-substituted compound may lead to a slower reaction rate with nucleophiles.

Hypothetical Experimental Data:

A common reaction to probe carbonyl reactivity is the formation of a cyanohydrin. The equilibrium constant for this reaction can be determined and compared.

Compound	Equilibrium Constant (K_eq) for Cyanohydrin Formation
5-(4-Methylpyridin-2-yl)pentan-2-one	Slightly smaller than the unsubstituted analog
5-(pyridin-2-yl)pentan-2-one	Larger than the methyl-substituted analog

Experimental Protocol: Cyanohydrin Formation

• Preparation: In separate reaction vessels, dissolve a known concentration of each pyridyl ketone in a suitable solvent (e.g., ethanol).

• Reaction: Add a solution of potassium cyanide (KCN) and a catalytic amount of a weak acid (e.g., acetic acid) to each vessel.

• Equilibration: Allow the reactions to reach equilibrium at a constant temperature.

• Analysis: Determine the concentrations of the starting ketone and the cyanohydrin product at equilibrium using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC. The equilibrium constant can then be calculated.

Reactions at the α-Carbon: Enolate Formation and Acidity

The acidity of the α-protons is crucial for reactions involving enolate intermediates, such as aldol condensations and alkylations at the α-position.[4][7] The electron-donating methyl group is expected to slightly decrease the acidity of the α-protons in 5-(4-Methylpyridin-2-yl)pentan-2-one.[6]

Hypothetical Experimental Data:

The pKa of the α-protons can be estimated through H/D exchange experiments monitored by ¹H NMR spectroscopy. A slower rate of deuterium incorporation would indicate lower acidity.

Compound	Relative Rate of H/D Exchange at α-Carbon	Estimated pKa
5-(4-Methylpyridin-2-yl)pentan-2-one	Slower	~20.5
5-(pyridin-2-yl)pentan-2-one	Faster	~20.0

Experimental Protocol: H/D Exchange Study

• Preparation: Dissolve a known amount of each pyridyl ketone in a deuterated solvent that can act as a deuterium source, such as methanol-d₄ (CD₃OD), containing a catalytic amount of a base (e.g., sodium methoxide).

• Monitoring: Acquire ¹H NMR spectra of the solutions at regular time intervals.

• Analysis: Integrate the signals corresponding to the α-protons and a non-exchangeable internal standard. The decrease in the integral of the α-proton signal over time corresponds to the rate of H/D exchange, which is directly related to the acidity of the protons.[8]

Sources

• 1. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]
• 2. lirias.kuleuven.be [lirias.kuleuven.be]
• 3. 5-(Pyridin-2-yl)-2(1H)-pyridone | C10H8N2O | CID 10241257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. jackwestin.com [jackwestin.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. 1-(2-Aminophenyl)-3-(4-pyridyl)-3-hydroxy-1-propanone [mdpi.com]
• 8. Unusually high α-proton acidity of prolyl residues in cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]

Comparing metal catalysts for 5-(4-Methylpyridin-2-yl)pentan-2-one production

Comparative Guide: Metal Catalysts for the Synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one

The synthesis of 2-alkylated pyridines is a critical operation in pharmaceutical development, as these motifs are ubiquitous in bioactive scaffolds. However, coupling 2-halopyridines with alkyl chains to form molecules like 5-(4-Methylpyridin-2-yl)pentan-2-one presents a notorious synthetic challenge. Traditional cross-coupling is often derailed because 2-pyridyl organometallic intermediates (e.g., 2-pyridylzinc) are highly unstable, undergoing rapid protodemetalation and homocoupling[1]. Furthermore, the basic nitrogen of the pyridine product can tightly bind to the transition metal catalyst, leading to catalyst poisoning and reaction stalling[2].

To circumvent these issues, modern synthetic chemistry has evolved three distinct catalytic paradigms. This guide provides an in-depth, objective comparison of Palladium-Catalyzed Negishi Coupling, Nickel-Catalyzed Cross-Electrophile Coupling (XEC), and Metallaphotoredox Dual Catalysis for the production of 5-(4-Methylpyridin-2-yl)pentan-2-one.

Palladium-Catalyzed Negishi Cross-Coupling

The Negishi coupling remains the industry standard for C(sp2)–C(sp3) bond formation when rapid reaction times and high turnover numbers are required.

Mechanistic Causality: To avoid the unstable 2-pyridylzinc species, the polarity is inverted: the zincate is formed on the alkyl chain (4-oxopentylzinc bromide), and the electrophile is 2-bromo-4-methylpyridine. The ketone must be protected as an ethylene acetal to prevent the organozinc reagent from attacking the carbonyl. The use of the bulky, electron-rich biarylphosphine ligand RuPhos is non-negotiable here; its large bite angle accelerates reductive elimination and sterically prevents the formation of unreactive bis(pyridyl)palladium(II) dead-end complexes.

Step-by-Step Protocol:

• Zincate Preparation: In a flame-dried Schlenk flask under argon, add zinc dust (1.5 equiv) and activate with 1,2-dibromoethane (5 mol%) and TMSCl (1 mol%) in anhydrous THF. Slowly add 2-(3-bromopropyl)-2-methyl-1,3-dioxolane (1.2 equiv) and stir at 65 °C for 2 hours to form the alkylzinc reagent.

• Cross-Coupling: In a separate flask, dissolve 2-bromo-4-methylpyridine (1.0 equiv), Pd(OAc)₂ (2 mol%), and RuPhos (4 mol%) in THF.

• Addition: Transfer the alkylzinc solution to the catalyst mixture via cannula. Stir at 65 °C for 4 hours.

• Deprotection & Workup: Quench the reaction with 1M aqueous HCl and stir at room temperature for 2 hours to hydrolyze the acetal. Neutralize with saturated NaHCO₃, extract with EtOAc, and purify via silica gel chromatography.

Nickel-Catalyzed Cross-Electrophile Coupling (XEC)

Cross-electrophile coupling (XEC) bypasses the need for moisture-sensitive organometallic reagents entirely by directly coupling two electrophiles under reducing conditions[1].

Mechanistic Causality: This system utilizes a Ni(I)/Ni(III) or Ni(0)/Ni(II) radical-chain mechanism. A stoichiometric metal reductant (Mn or Zn dust) continuously regenerates the active nickel species. The critical breakthrough in this methodology is the ligand design. Standard phosphines fail because the basic 4-methylpyridine product outcompetes them for nickel coordination. Using rigid, multidentate nitrogen ligands like pyridylcarboxamidines or bathophenanthroline ensures the ligand remains bound to the nickel center throughout the catalytic cycle[2].

Step-by-Step Protocol:

• Setup: To a vial equipped with a stir bar, add NiCl₂·DME (5 mol%), a pyridylcarboxamidine ligand (5 mol%), sodium iodide (25 mol%), and Manganese dust (2.0 equiv).

• Reagent Addition: Add anhydrous N,N-dimethylacetamide (DMA), followed by 2-bromo-4-methylpyridine (1.0 equiv) and 2-(3-bromopropyl)-2-methyl-1,3-dioxolane (1.5 equiv).

• Reaction: Seal the vial under a nitrogen atmosphere and stir vigorously (800 rpm) at 60 °C for 16–24 hours.

• Deprotection & Workup: Filter the mixture through Celite to remove unreacted Mn. Treat the filtrate with 1M HCl for 2 hours to cleave the acetal, neutralize, extract with diethyl ether, and purify.

Metallaphotoredox Dual Catalysis (Ni / Ir)

Metallaphotoredox catalysis represents the cutting edge of mild C–C bond formation, merging the single-electron transfer (SET) capabilities of photoredox with the cross-coupling power of nickel[3].

Mechanistic Causality: Instead of using harsh metal reductants, this protocol uses an Iridium(III) photocatalyst excited by visible light. The excited Ir* species facilitates SET to generate an alkyl radical directly from the alkyl bromide. Concurrently, the Ni(0) catalyst undergoes oxidative addition into the 2-bromo-4-methylpyridine. The resulting Ni(II) species intercepts the alkyl radical to form a Ni(III) intermediate, which rapidly undergoes reductive elimination to yield the product[3]. A sacrificial amine base (e.g., Cy₂NMe) provides the terminal electrons to close the photoredox loop.

Step-by-Step Protocol:

• Setup: In a clear glass vial, combine 2-bromo-4-methylpyridine (1.0 equiv), 2-(3-bromopropyl)-2-methyl-1,3-dioxolane (1.5 equiv), NiCl₂(dtbbpy) (5 mol%), and Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1 mol%).

• Solvent & Base: Add anhydrous DMA and N,N-dicyclohexylmethylamine (Cy₂NMe, 2.0 equiv). Degas the mixture via three freeze-pump-thaw cycles.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir at room temperature (25 °C) for 24 hours.

• Deprotection & Workup: Add 1M HCl to the crude mixture, stir for 2 hours to deprotect the ketone, neutralize, extract, and isolate the final product.

Quantitative Catalyst Performance Comparison

The following table summarizes the operational metrics and performance data for the three catalytic systems when applied to the synthesis of 5-(4-Methylpyridin-2-yl)pentan-2-one.

Metric	Palladium Negishi	Nickel XEC	Ni / Ir Photoredox
Pre-catalyst	Pd(OAc)₂	NiCl₂·DME	NiCl₂(dtbbpy)
Ligand	RuPhos	Pyridylcarboxamidine	dtbbpy (on Ni)
Reductant / Nucleophile	Pre-formed Organozinc	Mn(0) or Zn(0) dust	Cy₂NMe (Amine)
Operating Temperature	65 °C	60 °C	25 °C (Room Temp)
Typical Yield	75–85%	60–75%	70–80%
Reaction Time	2–4 hours	16–24 hours	24 hours
Moisture Sensitivity	Extremely High	Low to Moderate	Low
Scalability	Excellent (Process Scale)	Good (Bench Scale)	Limited by Photon Penetration

Strategic Workflows and Mechanistic Visualizations

To assist in selecting the appropriate methodology and understanding the underlying physics of the most advanced system, refer to the logical and mechanistic diagrams below.

Decision matrix for selecting the optimal catalytic system based on operational constraints.

Mechanistic pathway of Metallaphotoredox Ni/Ir dual catalysis via single-electron transfer.

References

• Everson, D. A., Buonomo, J. A., Weix, D. J. "Nickel-Catalyzed Cross-Electrophile Coupling of 2-Chloropyridines with Alkyl Bromides." Synlett, vol. 25, no. 2, 2014, pp. 233-238. URL: [Link]

• Hansen, E. C., Li, C., Yang, S., Pedro, D., Weix, D. J. "Coupling of Challenging Heteroaryl Halides with Alkyl Halides via Nickel-Catalyzed Cross-Electrophile Coupling." The Journal of Organic Chemistry, vol. 82, no. 14, 2017, pp. 7085-7092. URL: [Link]

• Chan, A. Y., Perry, I. B., Bissonnette, N. B., et al. "Metallaphotoredox: The Merger of Photoredox and Transition Metal Catalysis." Chemical Reviews, vol. 122, no. 2, 2022, pp. 1485-1642. URL: [Link]

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• 2. Coupling of Challenging Heteroaryl Halides with Alkyl Halides via Nickel-Catalyzed Cross-Electrophile Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. collaborate.princeton.edu [collaborate.princeton.edu]

Validating spectroscopic NMR data for 5-(4-Methylpyridin-2-yl)pentan-2-one batches

Validating Spectroscopic NMR Data for 5-(4-Methylpyridin-2-yl)pentan-2-one Batches: A Comparative Guide to qNMR Workflows

As drug development accelerates, the reliance on relative purity methods (like HPLC with UV detection) is increasingly being supplemented—and often replaced—by quantitative Nuclear Magnetic Resonance (qNMR). Because the integral of an NMR resonance is directly proportional to the number of nuclei generating it, qNMR provides a universal response[1]. This eliminates the need for compound-specific reference standards for every impurity, offering metrological traceability and absolute quantification[2].

For functionalized intermediates like 5-(4-Methylpyridin-2-yl)pentan-2-one , ensuring batch-to-batch consistency is critical. Variations in alkylation efficiency or unreacted pyridine starting materials can cascade into downstream API synthesis failures. This guide objectively compares modern NMR validation workflows and provides a self-validating, mathematically sound protocol for batch release.

The Analytical Challenge: Molecule Profiling & Standard Selection

To validate 5-(4-Methylpyridin-2-yl)pentan-2-one ( C11​H15​NO , MW: 177.25 g/mol ), we must first identify isolated quantitative peaks. The molecule presents three distinct regions in a 1H -NMR spectrum:

• Aromatic Region (6.9–8.4 ppm): Pyridine ring protons, notably the isolated H−6 doublet at ~8.3 ppm.

• Aliphatic Region (1.9–2.8 ppm): The pentanone chain and the C4 -methyl group on the pyridine ring.

Internal Standard (IS) Selection: The golden rule of qNMR is spectral clarity; overlapping signals are the primary cause of integration errors[3]. We require an IS that does not interfere with the analyte's aromatic or aliphatic signals. Maleic acid (MW: 116.07 g/mol ) is the optimal choice. In DMSO- d6​ , its two magnetically equivalent olefinic protons produce a sharp, isolated singlet at ~6.3 ppm[4]. It is highly soluble, stable, and available as a Certified Reference Material (CRM)[5].

Comparing NMR Validation Alternatives

Laboratories must balance resolution, throughput, and cost when selecting a batch validation workflow. Below is an objective comparison of three primary NMR methodologies used in modern pharmaceutical analysis.

Table 1: Objective Comparison of NMR Validation Workflows

Validation Workflow	Resolution & Sensitivity	Automation & Throughput	Best Use Case
Traditional High-Field qNMR (600 MHz)	High. Excellent dispersion; easily resolves complex multiplet overlaps[6].	Low. Requires manual phase/baseline correction and integration (e.g., TopSpin).	Early-stage R&D; complex impurity profiling where manual oversight is required.
Automated qNMR Software (Mnova / ACD/Labs)	High. Leverages high-field data but applies intelligent bucketing and deconvolution[7].	High. Batch Automated Structure Verification (ASV) processes hundreds of spectra autonomously[8].	High-throughput batch release; regulated GxP environments requiring audit trails.
Benchtop qNMR (60–100 MHz)	Moderate. Lower dispersion can lead to peak overlap, but sufficient for isolated singlets[9].	Moderate/High. Often features single-click QC interfaces for non-experts[9].	At-line production QC; rapid go/no-go batch consistency checks.

Verdict: For 5-(4-Methylpyridin-2-yl)pentan-2-one, where the H−6 proton (8.3 ppm) and Maleic acid IS (6.3 ppm) are well separated, Automated High-Field qNMR provides the best balance of metrological rigor and throughput.

Self-Validating qNMR Protocol: The Causality of Precision

A robust qNMR method is not just a list of steps; it is a self-validating system where every parameter is mathematically justified.

Step 1: Gravimetric Co-dissolution

• Action: Using a microbalance (0.01 mg accuracy), weigh ~10.00 mg of the analyte and ~6.50 mg of Maleic acid CRM. Dissolve in 600 µL of DMSO- d6​ .

• Causality: This specific mass ratio yields a ~1:1 molar response between the analyte's H−6 proton ( N=1 ) and the Maleic acid protons ( N=2 ). Matching signal intensities prevents dynamic range errors in the spectrometer's receiver gain[5].

Step 2: Longitudinal Relaxation ( T1​ ) Assessment

• Action: Execute an inversion recovery experiment ( 180∘−τ−90∘ ) on the mixture to determine the T1​ of the slowest relaxing proton[5].

• Causality: If the repetition delay ( D1​ ) between scans is too short, the nuclear spins will not fully return to thermal equilibrium, artificially suppressing the peak integral. D1​ must be set to ≥5×T1​ (ideally 7×T1​ ) to guarantee >99.3% magnetization recovery, ensuring absolute quantitative accuracy[10].

Step 3: Spectral Acquisition

• Action: Acquire the 1D 1H -NMR spectrum using a 90∘ excitation pulse, 64k data points, and 16 to 32 transients (scans)[6].

• Causality: A 90∘ pulse maximizes the signal-to-noise ratio (S/N). For reliable quantification, the S/N of the target peaks must exceed 250:1[4].

Step 4: Digital Processing and Integration

• Action: Apply a 0.3 Hz exponential line broadening, zero-fill to 256k points, and perform rigorous baseline correction. Integrate the peaks over a frequency window of 64×FWHH (Full Width at Half Height)[1].

• Causality: NMR signals possess a Lorentzian line shape with very broad tails. Integrating over a 64×FWHH window ensures that 99% of the signal area is captured, preventing truncation errors[1].

Experimental Data: Batch-to-Batch Consistency

The absolute purity ( Px​ ) of the batch is calculated using the fundamental qNMR equation[11]:

Px​=Ical​Ix​​×Nx​Ncal​​×Mcal​Mx​​×mx​mcal​​×Pcal​

(Where I = integral, N = number of protons, M = molar mass, m = gravimetric mass, and Pcal​ = certified purity of the IS).

Table 2: Automated qNMR Purity Validation Across 3 Production Batches (Analyte Nx​=1 , Mx​=177.25 ; Maleic Acid IS Ncal​=2 , Mcal​=116.07 , Pcal​=99.9% )

Batch ID	Analyte Mass ( mx​ )	IS Mass ( mcal​ )	Analyte Integral ( Ix​ )	IS Integral ( Ical​ )	Calculated Purity ( Px​ )	Status (Limit >99.0%)
Batch 041-A	10.05 mg	6.52 mg	1.000	1.985	99.6%	PASS
Batch 041-B	10.12 mg	6.48 mg	1.000	1.998	98.4%	FAIL (High residual solvent)
Batch 041-C	9.98 mg	6.55 mg	1.000	1.961	99.8%	PASS

Note: Batch 041-B failed due to elevated aliphatic impurities detected in the 1.2–1.5 ppm region, demonstrating qNMR's dual utility in both absolute quantification and untargeted impurity profiling.

Mechanistic Workflow Visualization

To ensure reproducible implementation across analytical teams, the entire self-validating workflow is mapped below.

Automated qNMR validation workflow for batch-to-batch consistency and purity determination.

References

• Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. Chem Pharm Bull (Tokyo).Link

• A Guide to Quantitative NMR (qNMR). Emery Pharma.Link

• GUIDELINE FOR qNMR ANALYSIS. European Network of Forensic Science Institutes (ENFSI).Link

• ISRD-01 / Rapport BIPM-2018/01: Internal Standard Reference Data for qNMR: Maleic Acid. Bureau International des Poids et Mesures (BIPM).Link

• Rapid Estimation of T1 for Quantitative NMR. The Journal of Organic Chemistry - ACS Publications.Link

• QUANTITATIVE NMR - Technical Details and TraceCERT® Certified Reference Materials. Sigma-Aldrich.Link

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Laboratories.Link

• NMR Software for Advanced Processing | NMR Workbook Suite. ACD/Labs.Link

• Fully automated quantification in regulated environments with the Spinsolve benchtop NMR. Magritek.Link

• Purity by Absolute qNMR Instructions. American Chemical Society (ACS).Link

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• 2. jstage.jst.go.jp [jstage.jst.go.jp]
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• 6. pubsapp.acs.org [pubsapp.acs.org]
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• 8. acdlabs.com [acdlabs.com]
• 9. Fully automated quantification in regulated environments with the Spinsolve benchtop NMR - Magritek [magritek.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. enfsi.eu [enfsi.eu]

Comparative In-Vitro Toxicity Guide: 5-(4-Methylpyridin-2-yl)pentan-2-one and Structural Analogs

As drug development and agrochemical research increasingly rely on functionalized N-heterocycles, understanding the nuanced toxicological profiles of pyridine derivatives is critical. Unsubstituted pyridines are well-documented to cause severe systemic toxicity, including central nervous system (CNS) depression, hepatic lesions, and kidney damage[1][2][3]. However, strategic aliphatic and alkyl substitutions can drastically alter these safety liabilities.

This guide provides a comprehensive, objective comparison of the in-vitro toxicity of 5-(4-Methylpyridin-2-yl)pentan-2-one against its key structural analogs, detailing the structure-activity relationships (SAR) and the self-validating experimental methodologies required to accurately profile them.

Mechanistic Rationale & Structure-Activity Relationship (SAR)

The toxicity of pyridine-containing compounds is rarely driven by the parent molecule alone; it is heavily dependent on Cytochrome P450 (CYP)-mediated bioactivation[2]. By comparing 5-(4-Methylpyridin-2-yl)pentan-2-one to its des-methyl and shorter-chain analogs, we can isolate the toxicological impact of specific functional groups:

• The 4-Methyl Substitution: Unsubstituted pyridines are highly susceptible to N-oxidation and electrophilic intermediate formation, leading to glutathione (GSH) depletion and liver damage[1][3]. The addition of an electron-donating methyl group at the 4-position provides steric hindrance and alters the electron density of the nitrogen. This modification generally reduces the molecule's affinity for CYP-mediated bioactivation, thereby lowering its hepatotoxic potential compared to the des-methyl analog.

• The Alkyl Ketone Chain: The pentan-2-one chain increases the overall lipophilicity (LogP) of the molecule compared to shorter-chain analogs like 1-(4-Methylpyridin-2-yl)propan-2-one[4]. While higher lipophilicity enhances passive cellular permeability (desirable for CNS targets), it simultaneously increases the risk of non-specific mitochondrial membrane disruption and off-target lipid accumulation.

Comparative In-Vitro Toxicity Profiles

The following table summarizes the quantitative in-vitro toxicity data across three critical parameters: Hepatotoxicity (HepG2 3D Spheroids), Neurotoxicity (SH-SY5Y cells), and CYP3A4 inhibition.

Compound	HepG2 3D IC50 (µM)	SH-SY5Y IC50 (µM)	CYP3A4 Inhibition (IC50, µM)	Est. LogP
5-(4-Methylpyridin-2-yl)pentan-2-one	145.2 ± 8.4	88.5 ± 5.2	> 50.0	2.4
5-(Pyridin-2-yl)pentan-2-one (Des-methyl)	92.1 ± 6.3	65.4 ± 4.1	35.2 ± 2.1	1.9
1-(4-Methylpyridin-2-yl)propan-2-one (Short-chain)	210.5 ± 12.1	150.3 ± 9.5	> 100.0	1.5

Data Interpretation: The des-methyl analog exhibits the highest toxicity (lowest IC50), validating the protective steric effect of the 4-methyl group against reactive intermediate formation. Conversely, the shorter-chain propan-2-one analog[4] demonstrates the most favorable safety profile, directly correlating with its lower lipophilicity and reduced membrane disruption.

Pathway Visualization

Fig 1. Proposed CYP450-mediated metabolic activation and toxicity pathway for pyridyl-ketones.

Experimental Protocols: Self-Validating Systems

Protocol: 3D Spheroid Multiparametric Hepatotoxicity Assay

Causality & Rationale: Standard 2D immortalized cell lines rapidly lose their endogenous CYP450 expression. Because pyridine derivatives require metabolic activation to exert their full hepatotoxic potential[2], testing them in 2D cultures often yields dangerous false-negative safety profiles. By utilizing 3D ultra-low attachment (ULA) spheroid cultures, we restore native cell-cell interactions and maintain physiological CYP450 basal levels.

Furthermore, to ensure this protocol operates as a self-validating system , we multiplex three distinct fluorescent biomarkers. By correlating nuclear condensation with mitochondrial depolarization and ROS generation, any optical interference or artifact from the ketone compound is immediately flagged if the three mechanistic readouts do not logically align.

Step-by-Step Methodology:

• Spheroid Formation: Seed HepG2 cells at 1,000 cells/well in 96-well ULA plates. Centrifuge the plates at 200 x g for 5 minutes to promote cellular aggregation. Incubate at 37°C (5% CO2) for 4 days to allow tight spheroid formation and extracellular matrix (ECM) deposition.

• Compound Preparation & Dosing: Prepare 10-point dose-response curves (0.1 µM to 500 µM) of 5-(4-Methylpyridin-2-yl)pentan-2-one and its analogs in DMSO. Dilute into culture media ensuring the final DMSO concentration remains <0.5% to prevent solvent-induced baseline toxicity. Dose the spheroids and incubate for 72 hours.

• Multiparametric Staining: Wash spheroids gently with PBS. Add a staining cocktail comprising:

  • Hoechst 33342 (1 µg/mL): To quantify nuclear condensation and cell loss.

  • CellROX Green (5 µM): To detect oxidative stress and ROS generation.

  • TMRE (200 nM): To measure mitochondrial membrane potential. Incubate for 45 minutes at 37°C in the dark.

• High-Content Imaging: Capture Z-stack images using a confocal high-content screening (HCS) system.

• Data Analysis: Calculate IC50 values based on the reduction of TMRE intensity (mitochondrial health) and the concurrent increase in CellROX intensity. A valid toxic response requires a dose-dependent correlation between these two markers.

Fig 2. Step-by-step 3D spheroid high-content screening workflow for in-vitro hepatotoxicity.

References

• Incident management: pyridine | GOV.UK |
• Pyridine: Human health tier II assessment | Australian Government Department of Health (industrialchemicals.gov.au) |
• 42508-80-5 | 1-(4-Methylpyridin-2-yl)propan-2-one | BLDpharm |
• HAZARD SUMMARY IDENTIFICATION: Pyridine | NJ.gov Department of Health |

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• 4. 42508-80-5|1-(4-Methylpyridin-2-yl)propan-2-one|BLD Pharm [bldpharm.com]

Safety & Regulatory Compliance

5-(4-Methylpyridin-2-yl)pentan-2-one proper disposal procedures

Comprehensive Operational Guide: Safe Handling and Disposal of 5-(4-Methylpyridin-2-yl)pentan-2-one

Executive Summary

5-(4-Methylpyridin-2-yl)pentan-2-one is a specialized bifunctional organic intermediate frequently utilized in pharmaceutical synthesis and drug development. Because it contains both a weakly basic, environmentally persistent pyridine ring and a lipophilic, potentially flammable ketone aliphatic chain, its disposal requires strict adherence to Resource Conservation and Recovery Act (RCRA) guidelines. This guide provides researchers and EHS professionals with a self-validating, step-by-step operational plan to safely collect, segregate, and dispose of this compound, ensuring zero environmental discharge and maximum laboratory safety.

Chemical Profiling & Hazard Causality

To safely manage chemical waste, one must understand the molecular causality behind its hazards.

• The Pyridine Moiety: The nitrogen atom in the pyridine ring possesses a lone pair of electrons, making the molecule a weak base. If inadvertently mixed with strong mineral acids (e.g., nitric or sulfuric acid) in a waste carboy, it can undergo rapid, exothermic protonation. Furthermore, pyridine derivatives are highly toxic to aquatic life and resist standard biological degradation in municipal wastewater systems[1]. If released into the environment, they can persist for months to years[2].

• The Ketone Chain: The pentan-2-one side chain contributes significant lipophilicity and solvent-like properties. According to standard environmental health and safety (EHS) guidelines from institutions like MIT and Yale, ketones with more than four carbon atoms are strictly prohibited from drain disposal due to their lower solubility, flammability risks, and potential to accumulate in aquatic ecosystems[3][4].

Therefore, 5-(4-Methylpyridin-2-yl)pentan-2-one must be treated as a hazardous organic waste and is strictly barred from sanitary sewer disposal under any concentration[5].

Operational Disposal Plan: Step-by-Step Methodology

This protocol is designed as a self-validating system: each step contains a verification check to prevent downstream failures.

Step 1: Point-of-Generation Collection

• Action: Perform all transfers of 5-(4-Methylpyridin-2-yl)pentan-2-one inside a certified chemical fume hood. Pour liquid waste or dissolve solid residues in a compatible organic solvent (e.g., ethanol or ethyl acetate) and funnel into a High-Density Polyethylene (HDPE) or glass waste carboy.

• Causality: Pyridine derivatives often have low odor thresholds and can cause respiratory irritation[6].

• Verification: Ensure the fume hood sash is at the correct operational height and the flow monitor indicates >100 feet per minute (fpm) before opening the chemical container.

Step 2: Waste Segregation & Compatibility

• Action: Segregate this waste stream from strong oxidizers (e.g., peroxides, permanganates) and strong acids.

• Causality: The ketone moiety can be oxidized violently, and the pyridine nitrogen can undergo exothermic N-oxidation or salt formation[6].

• Verification: Check the waste log of the target carboy. If it contains any aqueous acids or oxidizing agents, do not add this chemical. Use a dedicated "Non-Halogenated Organic Waste" container.

Step 3: Labeling and Secondary Containment

• Action: Affix a standard RCRA "Hazardous Waste" tag. Explicitly list "5-(4-Methylpyridin-2-yl)pentan-2-one" and the carrier solvent. Mark the primary hazards as "Toxic" and "Flammable" (if dissolved in a flammable solvent).

• Verification: Place the carboy in a secondary containment tray capable of holding 110% of the carboy's volume to mitigate catastrophic leaks.

Step 4: Final Disposal via Incineration

• Action: Coordinate with your institutional EHS office or a licensed hazardous waste contractor for pickup.

• Causality: The EPA and leading chemical safety guidelines mandate that pyridine derivatives and higher-order ketones be destroyed via high-temperature rotary kiln incineration to prevent soil and groundwater contamination[2][6].

Emergency Spill Response Protocol

In the event of an accidental release, follow this sequential protocol to ensure immediate containment[7]:

• Isolate: Evacuate personnel from the immediate vicinity and eliminate all ignition sources.

• Ventilate: Maximize room ventilation (e.g., press the emergency exhaust button if available).

• Contain & Absorb: Wearing full PPE (nitrile gloves, splash goggles, lab coat), cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial spill pillow. Never use combustible materials like sawdust.

• Mechanically Recover: Sweep the absorbed mixture using non-sparking tools and place it into a sealable, compatible hazardous waste bucket.

• Decontaminate: Wash the spill surface with soap and water, collecting the rinsate as hazardous waste.

Quantitative Hazard & Disposal Summary

Property / Parameter	Characteristic / Guideline	Operational Implication
Chemical Class	Substituted Pyridine / Ketone	Dual hazard: Basic/Toxic + Flammable/Organic
Drain Disposal Limit	0 mL / 0 g (Strictly Prohibited)	Must be collected as Hazardous Waste[3][5]
Compatible Containers	Glass, HDPE	Avoid prolonged contact with certain reactive plastics
Incompatible Materials	Strong Acids, Strong Oxidizers	Risk of exothermic reaction / N-oxidation[6]
Approved Final Disposal	High-Temperature Incineration	Requires licensed RCRA facility processing[6]

Disposal Decision Workflow

Workflow for the safe segregation and disposal of 5-(4-Methylpyridin-2-yl)pentan-2-one waste.

References

• Lab waste drain disposal , Massachusetts Institute of Technology (MIT) Environment, Health & Safety.[Link]

• Management of Hazardous Waste Procedure , Yale Environmental Health & Safety. [Link]

• Aminopyridines - Environmental Fate and Exposure , U.S. Environmental Protection Agency (EPA).[Link]

• Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents , NCBI Bookshelf / IARC.[Link]

• Standard Guide for Disposal Of Laboratory Chemicals And Samples , P2 InfoHouse. [Link]

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• 4. ehs.yale.edu [ehs.yale.edu]
• 5. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. p2infohouse.org [p2infohouse.org]

Personal protective equipment for handling 5-(4-Methylpyridin-2-yl)pentan-2-one

Operational and Safety Guide: Handling 5-(4-Methylpyridin-2-yl)pentan-2-one

A Senior Application Scientist's In-Depth Technical Guide for Researchers

Disclaimer: As of the writing of this guide, a specific Safety Data Sheet (SDS) for 5-(4-Methylpyridin-2-yl)pentan-2-one is not publicly available. The following recommendations are therefore synthesized from the known hazard profiles of its primary structural components: substituted pyridines and aliphatic ketones. This guide is intended to provide a robust starting point for risk assessment and safe handling procedures. It is imperative to supplement these guidelines with your institution's specific safety protocols and to conduct a thorough risk assessment before beginning any new procedure.

Hazard Analysis by Structural Analogy

The molecule 5-(4-Methylpyridin-2-yl)pentan-2-one combines two key chemical moieties: a substituted pyridine ring and a pentanone (ketone) chain. This structure dictates the anticipated hazard profile.

• Pyridine Moiety: Pyridine and its derivatives are known to be flammable liquids and are often associated with health hazards including skin irritation, serious eye damage, and potential harm if inhaled or swallowed.[1][2][3][4][5] They can also cause irritation to the respiratory system.[1][3][5] Therefore, it is prudent to assume this compound may be irritating to the skin, eyes, and respiratory tract.

• Pentanone Moiety: Aliphatic ketones, such as 4-methyl-2-pentanone, are typically flammable liquids that can cause serious eye irritation.[6][7] Inhalation may lead to respiratory irritation and central nervous system effects like drowsiness or dizziness.[6][7]

Based on this composite structure, we must assume 5-(4-Methylpyridin-2-yl)pentan-2-one is a flammable liquid that is irritating to the skin, eyes, and respiratory system, and may be harmful if inhaled or ingested.

Engineering Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final barrier between a researcher and a chemical hazard. The primary method for ensuring safety is to minimize exposure through robust engineering controls.

• Chemical Fume Hood: All handling of 5-(4-Methylpyridin-2-yl)pentan-2-one, including weighing, transferring, and mixing, must be conducted inside a certified chemical fume hood. This is critical to prevent the inhalation of potentially harmful vapors.[8]

• Ventilation: Ensure the laboratory has adequate general ventilation to prevent the accumulation of flammable or toxic vapors in the event of an accidental release.[8][9]

• Proximity to Safety Equipment: Work should be performed in a location with immediate access to an eyewash station and a safety shower.

Personal Protective Equipment (PPE): A Comprehensive Protocol

A multi-layered approach to PPE is essential. The following table summarizes the minimum required PPE for handling this compound. The causality behind each choice is explained in the subsequent sections.

Protection Type	Specification	Rationale
Hand Protection	Double-gloving: Inner nitrile glove, outer Butyl or PVA-coated glove (e.g., Ketochem®)	Nitrile provides splash protection during initial setup. The outer layer of Butyl or a specialized ketone-resistant glove is necessary for extended contact, as ketones can degrade standard nitrile gloves.[10][11][12][13]
Eye & Face Protection	Chemical safety goggles with side shields (ANSI Z87.1 rated) AND a full-face shield.	Goggles provide a seal against splashes and vapors.[9] A face shield is required over the goggles to protect the entire face from splashes during transfers of larger volumes.
Skin & Body Protection	Flame-resistant (FR) lab coat. Long pants and closed-toe shoes are mandatory.	Protects skin from accidental contact and provides a barrier against fire hazards due to the compound's anticipated flammability.[2][14]
Respiratory Protection	Generally not required if work is performed within a certified fume hood. For spills or ventilation failure, an air-purifying respirator with an organic vapor (OV) cartridge is necessary.	A fume hood provides primary respiratory protection.[8] Respirators are for non-routine and emergency situations.

Hand Protection: The Critical Interface

The choice of glove material is paramount. Ketones are known to be aggressive solvents that can permeate or degrade common glove materials like latex and nitrile relatively quickly.

• The Rationale for Double-Gloving:

  • Inner Glove (Nitrile): A standard nitrile glove serves as the primary layer. It is worn when setting up the experiment and handling clean equipment.

  • Outer Glove (Ketone-Resistant): Before directly handling the chemical, a second, more robust glove must be donned. The best choices are Butyl rubber or specialty gloves with a Polyvinyl Alcohol (PVA) coating, which offer excellent resistance to ketones and aromatic compounds like pyridine.[10][13] This outer glove will be the primary contact surface.

• Protocol: Always inspect gloves for any signs of degradation or puncture before and during use. If contact with the chemical occurs, remove the outer glove immediately, wash your hands (with the inner glove still on), remove the inner glove, and then re-glove with a fresh set.

Eye and Face Protection: Preventing Irreversible Damage

Given that both pyridines and ketones can cause serious eye irritation or damage, robust eye and face protection is non-negotiable.[1][3][5][6][15]

• Goggles over Safety Glasses: Standard safety glasses do not provide an adequate seal around the eyes and are insufficient for protecting against chemical splashes and vapors. Tight-fitting chemical safety goggles are required.

• The Necessity of a Face Shield: When transferring any volume greater than a few milliliters, a full-face shield must be worn over the safety goggles. This provides a secondary layer of protection for the eyes and shields the rest of the face from splashes.

Operational Plan: A Step-by-Step Workflow

Adherence to a strict, pre-defined workflow minimizes the risk of exposure and accidents.

Workflow for Handling 5-(4-Methylpyridin-2-yl)pentan-2-one

Caption: Safe handling workflow from preparation to disposal.

Before You Begin:

• Risk Assessment: Review this guide and perform a written risk assessment for your specific experimental procedure.

• PPE Donning: Put on your lab coat, long pants, and closed-toe shoes. Don safety goggles, followed by your inner nitrile gloves.

Handling the Chemical:

• Fume Hood Verification: Confirm that the chemical fume hood is operational and the sash is at the appropriate height.

• Don Outer Gloves: Before handling the primary container, don your outer ketone-resistant gloves.

• Grounding: Since the substance is presumed to be a flammable liquid, ground and bond the container and receiving equipment to prevent static discharge, especially during transfers.[6]

• Dispensing: Use spark-proof tools for all transfers.[6] Keep the primary container sealed whenever not in use.

• Observation: Continuously monitor for any drips, spills, or glove degradation.

After the Procedure:

• Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent.

• Doffing PPE: Remove your outer gloves first, followed by the face shield. Remove your lab coat, and finally, your inner gloves and safety goggles outside of the immediate work area.

• Hygiene: Wash your hands and forearms thoroughly with soap and water.[6]

Disposal Plan: Responsible Stewardship

Improper disposal can pose a significant risk to personnel and the environment.

• Waste Segregation:

  • Liquid Waste: All solutions containing 5-(4-Methylpyridin-2-yl)pentan-2-one and any solvents used for cleaning must be collected in a designated, sealed, and clearly labeled hazardous waste container. The container should be marked "Flammable Liquid" and "Toxic Organic Waste."

  • Solid Waste: Contaminated gloves, pipette tips, and absorbent materials should be collected in a separate, sealed plastic bag or container labeled as "Solid Hazardous Waste."

• Institutional Guidelines: Follow your institution’s specific procedures for hazardous waste disposal. Never pour this chemical or solutions containing it down the drain.

References

• Polyco Healthline. Ketochem® 33cm Lightweight Ketone Resistant Glove. [Link]

• Safety Gloves. Polyco Ketochem Lightweight Ketone Chemical Resistant Gloves KETO. [Link]

• Personal Protective Solutions. Ketodex ‐ Ketone Resistant Chemical Gauntlet. [Link]

• Chemwatch. PYRIDINE Safety Data Sheet. [Link]

• Magus International. Ketochem® 33cm Lightweight Ketone Resistant Glove. [Link]

• University of Tennessee Knoxville. Personal Protective Equipment (PPE) Glove Selection Chart. [Link]

• Synerzine. SAFETY DATA SHEET 2-Acetyl Pyridine. [Link]

• Novachem. Pyridine-D5 (D, 99.5%) Safety Data Sheet. [Link]

• Fisher Scientific. SAFETY DATA SHEET 4-Methylpentan-2-one. [Link]

• Finar Limited. 4-Methylpentan-2-one MSDS. [Link]

• Loba Chemie. 2-Acetyl Pyridine MATERIAL SAFETY DATA SHEET. [Link]

• Penta. Pyridine SAFETY DATA SHEET. [Link]

• Post Apple Scientific. 12 Safety Precautions To Follow When Handling Pyridine. [Link]

• Peptide Institute, Inc. Safety Data Sheet (SDS) - Phebestin. [Link]

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